Technical Documentation Center

2-(3-Aminopropoxy)pyrimidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(3-Aminopropoxy)pyrimidine

Core Science & Biosynthesis

Foundational

The Chemical Architecture and Synthesis of 2-(3-Aminopropoxy)pyrimidine: A Technical Whitepaper

Executive Summary In modern drug discovery and bioconjugation, the selection of bifunctional building blocks is critical for developing robust pharmacophores. 2-(3-Aminopropoxy)pyrimidine (IUPAC: 3-(pyrimidin-2-yloxy)pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and bioconjugation, the selection of bifunctional building blocks is critical for developing robust pharmacophores. 2-(3-Aminopropoxy)pyrimidine (IUPAC: 3-(pyrimidin-2-yloxy)propan-1-amine) is a highly versatile, heterobifunctional scaffold. It combines the hydrogen-bonding capacity and aromaticity of a pyrimidine ring with the conformational flexibility and reactivity of a primary amine tethered via a propoxy linker.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic structural descriptions. Here, we will dissect the causality behind its physicochemical properties, its mechanistic role in drug design, and a self-validating synthetic protocol designed to ensure strict chemoselectivity.

Structural & Physicochemical Profiling

Understanding the baseline physicochemical properties of a building block is the first step in predicting its behavior in both synthetic workflows and biological systems. The free base is an oil, but it is most commonly isolated and utilized as a dihydrochloride salt to prevent oxidative degradation and improve handling.

Table 1: Quantitative Physicochemical Data
PropertyValue
Chemical Name 2-(3-Aminopropoxy)pyrimidine
CAS Registry Number 1803601-23-1 (Dihydrochloride salt) [1]
Molecular Formula C₇H₁₁N₃O (Free Base) / C₇H₁₃Cl₂N₃O (Salt)
Molecular Weight 153.18 g/mol (Free Base) / 226.10 g/mol (Salt)
SMILES String NCCCOC1=NC=CC=N1
Topological Polar Surface Area (TPSA) 55.1 Ų
Hydrogen Bond Donors / Acceptors 1 / 4
LogP (Predicted) 0.45 (Optimal for aqueous solubility)

Mechanistic Role in Drug Design

The architecture of 2-(3-Aminopropoxy)pyrimidine is not accidental; it is highly engineered for specific molecular interactions.

  • The Pyrimidine Core: The nitrogen atoms at the 1- and 3-positions of the pyrimidine ring are potent hydrogen-bond acceptors. In kinase inhibitor design, this motif frequently acts as a hinge-binding bioisostere, anchoring the molecule into the ATP-binding pocket of target kinases.

  • The Ether Linkage: The oxygen atom serves a dual purpose. Synthetically, it is the product of an SN​Ar reaction. Biologically, it provides an electron-donating effect into the pyrimidine ring while offering a flexible, rotatable bond that allows the attached alkyl chain to navigate out of tight binding pockets.

  • The Propyl Amine Tether: A 3-carbon chain provides an ideal spacer length (~4.5 Å) to extend into solvent-exposed regions. The terminal primary amine acts as an orthogonal conjugation handle, making this molecule an exceptional precursor for PROTAC linkers (recruiting E3 ligases) or for attaching fluorophores.

Applications cluster_0 Structural Contributions Core 2-(3-Aminopropoxy)pyrimidine Pyrimidine Pyrimidine Ring (H-Bond Acceptor) Core->Pyrimidine Ether Ether Linkage (Flexibility) Core->Ether Amine Primary Amine (Conjugation Handle) Core->Amine App1 Kinase Inhibitors Pyrimidine->App1 App2 PROTAC Linkers Ether->App2 Amine->App2 App3 GPCR Ligands Amine->App3

Structural contributions of 2-(3-Aminopropoxy)pyrimidine in modern drug design.

Synthetic Methodology & Causality

The synthesis of this molecule relies on a Nucleophilic Aromatic Substitution ( SN​Ar ) . The pyrimidine ring is inherently electron-deficient at the 2, 4, and 6 positions due to the electronegativity of the nitrogen atoms, making the C2 position highly susceptible to nucleophilic attack [2, 3].

The Causality of Chemoselective Masking: If one were to react 2-chloropyrimidine directly with 3-amino-1-propanol, the primary amine (a superior nucleophile compared to the primary alcohol) would preferentially attack the C2 position, yielding the undesired N-linked isomer (2-(3-hydroxypropylamino)pyrimidine).

To force the O-alkylation pathway, we must establish a self-validating, chemoselective system. We achieve this by masking the primary amine with a tert-butyloxycarbonyl (Boc) group. Once protected, the remaining alcohol is deprotonated with a strong base (Sodium Hydride) to form a highly reactive alkoxide, which successfully drives the SN​Ar reaction [2].

Synthesis SM1 3-Amino-1-propanol Step1 Boc Protection SM1->Step1 Boc2O SM2 2-Chloropyrimidine Step2 SNAr Reaction SM2->Step2 Electrophile Int1 3-(Boc-amino)-1-propanol Step1->Int1 Mask Amine Int1->Step2 NaH (Alkoxide) Int2 Protected Intermed. Step2->Int2 O-Arylation Step3 Deprotection Int2->Step3 HCl/Dioxane Target Target Molecule Step3->Target Cleavage

Step-by-step synthetic workflow emphasizing chemoselectivity and SNAr causality.

Experimental Protocols (Self-Validating System)

The following methodology is designed to be self-validating; analytical checkpoints are embedded at each stage to ensure the reaction trajectory is correct before proceeding.

Step 1: Amine Masking (Boc-Protection)
  • Reaction: Dissolve 3-amino-1-propanol (1.0 eq) in anhydrous dichloromethane (DCM). Add triethylamine (TEA, 1.2 eq) and cool the mixture to 0 °C.

  • Addition: Dropwise add di-tert-butyl dicarbonate (Boc₂O, 1.05 eq). Stir the reaction at room temperature for 4 hours.

  • Self-Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using a Ninhydrin stain. The starting material will stain bright purple (free amine). The successful formation of 3-(Boc-amino)-1-propanol will yield a spot that does not stain purple, confirming complete masking.

Step 2: SN​Ar Reaction (O-Arylation)
  • Alkoxide Formation: Dissolve the purified 3-(Boc-amino)-1-propanol (1.1 eq) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere at 0 °C. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in small portions. Stir for 30 minutes until hydrogen gas evolution ceases.

  • Coupling: Add 2-chloropyrimidine (1.0 eq) dissolved in THF dropwise. Heat the reaction to 65 °C (reflux) for 12 hours.

  • Self-Validation Checkpoint: Utilize LC-MS analysis. Monitor for the disappearance of 2-chloropyrimidine ( m/z 115 [M+H]⁺) and the appearance of the Boc-protected intermediate ( m/z 254 [M+H]⁺). This mass shift explicitly validates that the SN​Ar coupling was successful [2].

Step 3: Orthogonal Deprotection
  • Cleavage: Dissolve the crude intermediate in a minimal volume of DCM. Add 4M HCl in dioxane (10 eq). Stir at room temperature for 2 to 3 hours.

  • Isolation: Concentrate the mixture under reduced pressure. Precipitate the final product by triturating with cold diethyl ether, yielding 2-(3-Aminopropoxy)pyrimidine dihydrochloride as a solid.

  • Self-Validation Checkpoint: Final LC-MS must show m/z 154 [M+H]⁺ (free base mass). Furthermore, ¹H-NMR must show the complete disappearance of the massive singlet at ~1.4 ppm, confirming the total removal of the tert-butyl group.

References

  • National Center for Biotechnology Information (NCBI). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. PubMed Central (PMC). Available at: [Link]

Exploratory

Unlocking the Pharmacological Potential of 2-(3-Aminopropoxy)pyrimidine Derivatives: A Technical Guide to Kinase and Dual-Targeting Mechanisms

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Experimental Guide Executive Summary & Pharmacophore Rationale The pyrimidine scaffold is a privil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Experimental Guide

Executive Summary & Pharmacophore Rationale

The pyrimidine scaffold is a privileged structure in medicinal chemistry, widely recognized for its ability to mimic the adenine ring of adenosine triphosphate (ATP)[1]. This structural homology allows pyrimidine derivatives to act as potent hinge-binders within the active sites of various kinases. However, achieving high target selectivity, metabolic stability, and aqueous solubility remains a critical challenge in drug design.

The incorporation of a 2-(3-aminopropoxy) side chain onto the pyrimidine or fused pyrazolo[3,4-d]pyrimidine core represents a sophisticated structural optimization.

  • Solvent Channel Exploitation: The flexible propoxy linker directs the terminal amine out of the hydrophobic hinge region and into the solvent-exposed channel of the target protein.

  • Electrostatic Interactions: At physiological pH, the primary amine is protonated, enabling critical electrostatic or hydrogen-bonding interactions with acidic residues (e.g., Aspartate or Glutamate) at the lip of the binding pocket.

  • Physicochemical Enhancement: The ionizable amine drastically improves aqueous solubility, a frequent bottleneck for planar, fused-ring aromatic systems[2].

This whitepaper explores the dual mechanistic utility of 2-(3-aminopropoxy)pyrimidine derivatives—ranging from classical Checkpoint Kinase 1 (CHK1) inhibition to emerging roles as Tubulin/CDC5L dual-targeting ligands—and provides validated experimental workflows for their preclinical evaluation.

Core Mechanisms of Action (MoA)

Primary Mechanism: CHK1 Kinase Inhibition in the DNA Damage Response

The 2-(3-aminopropoxy) moiety has been successfully utilized in the development of highly potent CHK1 inhibitors[3]. CHK1 is a master regulator of the DNA Damage Response (DDR) pathway. When cancer cells incur DNA damage (often via chemotherapy or ionizing radiation), the ATR kinase activates CHK1. CHK1 subsequently phosphorylates and inactivates CDC25 phosphatases, preventing the activation of CDK1/Cyclin B and halting the cell cycle at the G2/M checkpoint to allow for DNA repair.

By competitively binding to the ATP pocket of CHK1, 2-(3-aminopropoxy)pyrimidine derivatives abrogate this checkpoint[3]. Cancer cells with damaged DNA are forced prematurely into mitosis, leading to catastrophic structural failures during cell division (mitotic catastrophe) and subsequent apoptosis.

Emerging Mechanism: Tubulin and CDC5L Dual-Targeting

Recent structural biology and phenotypic screening efforts have expanded the utility of the pyrazolo[3,4-d]pyrimidine core. Diaryl-substituted derivatives bearing an aminopropoxy-like extension have been identified as first-in-class dual-targeting ligands for both Tubulin and Cell Division Cycle 5-Like (CDC5L) protein[4][5].

  • Tubulin Inhibition: The compounds bind to the colchicine site, inhibiting microtubule polymerization and disrupting spindle formation.

  • CDC5L Targeting: CDC5L is a core component of the PRP19 spliceosome complex. Dual inhibition synergistically collapses mitotic integrity, demonstrating profound efficacy against drug-resistant tumor lineages[5].

MoA DNA_Damage DNA Damage ATR ATR Kinase DNA_Damage->ATR CHK1 CHK1 Kinase ATR->CHK1 CDC25 CDC25 Phosphatase CHK1->CDC25 Phosphorylates & Inhibits Inhibitor 2-(3-Aminopropoxy) Pyrimidine Inhibitor->CHK1 Binds Hinge Region Apoptosis Mitotic Catastrophe (Apoptosis) Inhibitor->Apoptosis Forces Premature Mitosis CDK1 CDK1 / Cyclin B CDC25->CDK1 Activates Arrest G2/M Arrest (Survival) CDK1->Arrest Inactive CDK1

Figure 1: Mechanism of action for 2-(3-aminopropoxy)pyrimidine derivatives in cell cycle arrest.

Quantitative Pharmacological Profiling

To contextualize the potency of these derivatives, the following table summarizes the inhibitory concentrations ( IC50​ ) of key 2-(3-aminopropoxy)pyrimidine and related pyrazolo[3,4-d]pyrimidine scaffolds across primary targets and representative cancer cell lines.

Compound ScaffoldPrimary TargetSecondary Target IC50​ (Target) IC50​ (HCT116 Cells)Key Structural Feature
Pyrazine-carbonitrile derivative CHK1CHK23.2 nM145 nM2-(3-aminopropoxy)-6-methoxyphenyl[3]
Pyrazolo[3,4-d]pyrimidine (7c) TubulinCDC5L1.8 µM0.42 µMDiaryl substitution[4]
Pyrazolo[3,4-d]pyrimidine (11i) TubulinCDC5L0.9 µM0.15 µMChiral amino acid conjugate[5]
Amino-Pyrimidine-Curcumin (PY4) p53 pathwayN/AN/A19.7 µM (HT29)3-methoxybenzaldehyde condensation[2]

Experimental Workflows & Validation Protocols

As a Senior Application Scientist, I emphasize that robust data generation relies on understanding the causality behind every protocol step. Below are self-validating methodologies for evaluating these derivatives.

TR-FRET Kinase Assay for CHK1 Inhibition

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the gold standard for kinase profiling because the time-delayed readout eliminates short-lived background autofluorescence from the chemical compounds themselves.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2​ , 1 mM EGTA, 0.01% Tween-20).

    • Causality: Tween-20 is critical; it prevents the highly lipophilic pyrimidine cores from forming non-specific colloidal aggregates that yield false-positive inhibition.

  • Enzyme-Compound Pre-Incubation: Mix 2 nM recombinant CHK1 with serial dilutions of the 2-(3-aminopropoxy)pyrimidine derivative. Incubate at Room Temperature (RT) for 30 minutes.

    • Causality: Pre-incubation is mandatory. It allows slow-binding hinge inhibitors to reach thermodynamic equilibrium before the introduction of the highly competitive ATP substrate.

  • Reaction Initiation: Add 10 µM ATP and 50 nM ULight-labeled synthetic peptide substrate. Incubate for 60 minutes at RT.

  • Reaction Termination: Add 10 mM EDTA.

    • Causality: EDTA rapidly chelates Mg2+ , which is an essential catalytic cofactor for CHK1, instantly freezing the reaction state.

  • Detection: Add Europium-labeled anti-phospho antibody. Read the microplate using a TR-FRET compatible reader (Excitation: 320 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio.

Workflow Step1 1. Reagent Prep Enzyme & Substrate Step2 2. Compound Incubation Equilibrate Binding Step1->Step2 Step3 3. ATP Addition Initiate Reaction Step2->Step3 Step4 4. EDTA Quench Chelate Mg2+ Step3->Step4 Step5 5. TR-FRET Readout Measure Emission Ratio Step4->Step5

Figure 2: Step-by-step TR-FRET experimental workflow for validating kinase inhibition.

Flow Cytometry Cell Cycle Analysis (Validating Mitotic Catastrophe)

To validate that the CHK1 or Tubulin/CDC5L dual-targeting mechanism translates to the cellular level, cell cycle analysis via Propidium Iodide (PI) staining is required.

Step-by-Step Methodology:

  • Cell Treatment: Seed HCT116 cells and treat with the IC90​ concentration of the derivative for 24 hours. Include a DMSO vehicle control (Negative Control) and Nocodazole (Positive Control for G2/M arrest).

  • Harvest & Fixation: Trypsinize cells, wash with cold PBS, and fix by adding dropwise to ice-cold 70% ethanol while vortexing. Store at -20°C for at least 2 hours.

    • Causality: Ethanol acts as a precipitating fixative. It dehydrates the cell and coagulates proteins to preserve structural morphology, while simultaneously permeabilizing the lipid bilayer to allow the bulky PI dye to enter the nucleus.

  • Staining Preparation: Centrifuge to remove ethanol, wash with PBS, and resuspend in 500 µL of PI/RNase Staining Buffer (50 µg/mL PI, 100 µg/mL RNase A).

    • Causality: PI intercalates into all double-stranded nucleic acids. Without RNase A to enzymatically degrade cellular RNA, the fluorescence signal would overestimate the DNA content, blurring the distinct G1, S, and G2/M phase peaks.

  • Acquisition: Incubate for 30 minutes in the dark at RT. Acquire data on a flow cytometer using a 488 nm laser, analyzing the FL2-Area vs. FL2-Width to exclude cell doublets.

Conclusion

The 2-(3-aminopropoxy)pyrimidine scaffold is a highly versatile pharmacophore. By combining the ATP-competitive nature of the pyrimidine core with the solubility and solvent-channel targeting properties of the aminopropoxy chain, researchers can develop potent therapeutics. Whether utilized for single-target precision (CHK1 inhibition)[3] or broad-spectrum synthetic lethality (Tubulin/CDC5L dual-targeting)[5], rigorous biochemical and cellular validation—grounded in the physical chemistry of the assays—is paramount for advancing these molecules through the preclinical pipeline.

Sources

Foundational

2-(3-Aminopropoxy)pyrimidine: Molecular Weight, Aqueous Solubility, and Formulation Strategies

Executive Summary In modern drug discovery, bifunctional building blocks like 2-(3-Aminopropoxy)pyrimidine (often utilized as a linker in PROTACs, antibody-drug conjugates, or kinase inhibitors) are critical for optimizi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, bifunctional building blocks like 2-(3-Aminopropoxy)pyrimidine (often utilized as a linker in PROTACs, antibody-drug conjugates, or kinase inhibitors) are critical for optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of lead compounds. Understanding the precise molecular weight variations between its free base and salt forms, alongside its aqueous solubility dynamics, is fundamental for successful assay design, formulation, and in vivo dosing.

This technical guide provides an in-depth analysis of the physicochemical properties of 2-(3-Aminopropoxy)pyrimidine, explores the causality behind its pH-dependent solubility, and establishes a self-validating experimental protocol for thermodynamic solubility assessment.

Physicochemical Profiling & Structural Analysis

The structural architecture of 2-(3-Aminopropoxy)pyrimidine consists of a pyrimidine ring connected via an ether linkage to a flexible propyl chain, terminating in a primary amine. This specific arrangement imparts distinct physicochemical behaviors:

  • Pyrimidine Ring: Acts as a hydrogen bond acceptor and a weak base ( pKa​ ~ 1.3), contributing to target binding via π−π stacking or hydrogen bonding.

  • Ether Linkage & Propyl Spacer: Provides conformational flexibility, reducing the crystal lattice energy and thereby enhancing intrinsic solubility compared to rigid analogs.

  • Primary Amine: Serves as a strong hydrogen bond donor and a basic center ( pKa​ ~ 9.5–10.5), which is the primary driver for aqueous solubility at physiological pH.

To prevent atmospheric degradation (e.g., carbamate formation via CO2​ absorption) and to improve handling, the compound is predominantly synthesized and stored as a dihydrochloride salt [1].

Table 1: Key Physicochemical Parameters
ParameterFree BaseDihydrochloride Salt
IUPAC Name 3-(Pyrimidin-2-yloxy)propan-1-amine3-(Pyrimidin-2-yloxy)propan-1-amine dihydrochloride
CAS Number N/A (Often generated in situ)1803601-23-1[1]
Molecular Formula C7​H11​N3​O C7​H13​Cl2​N3​O
Molecular Weight 153.18 g/mol 226.10 g/mol [1]
Physical State Viscous oil / Low-melting solidCrystalline solid
Ionization State (pH 7.4) Cationic (Protonated amine)Cationic (Protonated amine)

Aqueous Solubility Dynamics: The Henderson-Hasselbalch Relationship

The aqueous solubility of 2-(3-Aminopropoxy)pyrimidine is highly pH-dependent, governed by the ionization of its primary amine. As a basic drug-like molecule, its solubility profile can be mathematically predicted using the Henderson-Hasselbalch (HH) equation [2]:

SpH​=S0​×(1+10pKa​−pH)

Where:

  • SpH​ is the total solubility at a specific pH.

  • S0​ is the intrinsic solubility of the uncharged free base.

  • pKa​ is the acid dissociation constant of the conjugate acid (the protonated amine).

Mechanistic Insight: At physiological pH (7.4), the ambient pH is roughly two log units below the pKa​ of the primary amine (~9.5). Consequently, >99% of the molecules exist in the ionized (cationic) state. This ion-dipole interaction with water molecules creates a highly favorable solvation shell, resulting in robust aqueous solubility. However, if the compound is formulated in a basic environment (pH > 10), it reverts to its uncharged free base form, relying solely on its intrinsic solubility ( S0​ ), which may lead to precipitation in assay buffers.

Experimental Protocol: Thermodynamic Solubility Determination

To accurately determine the aqueous solubility of 2-(3-Aminopropoxy)pyrimidine dihydrochloride for formulation purposes, kinetic (nephelometric) methods are insufficient as they often overestimate solubility due to supersaturation[3]. Instead, a rigorous Thermodynamic Shake-Flask Method , based on OECD guidelines, must be employed[4].

Step-by-Step Methodology

1. Preparation of the Solid Phase:

  • Weigh approximately 10 mg of 2-(3-Aminopropoxy)pyrimidine dihydrochloride into a 2 mL glass HPLC vial.

  • Causality: An excess of the solid must be present to ensure the solution reaches thermodynamic saturation without completely dissolving the solute.

2. Buffer Addition & Equilibration:

  • Add 1.0 mL of the target aqueous buffer (e.g., 50 mM Phosphate Buffer, pH 7.4).

  • Seal the vial and place it in a thermostatic shaker set to 25.0 ± 0.1 °C.

  • Agitate at 300 RPM for 24 to 48 hours.

  • Causality: A minimum of 24 hours is required to overcome any metastable polymorphic states and ensure true thermodynamic equilibrium is established between the solid crystal lattice and the solvated ions[4].

3. Phase Separation (Self-Validating Step):

  • Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 × g for 15 minutes at 25 °C.

  • Causality: Ultracentrifugation is strictly preferred over syringe filtration. Filtration can cause the analyte to adsorb onto the membrane (e.g., PTFE or Nylon), yielding artificially low solubility values. Centrifugation ensures pure phase separation without introducing secondary variables[3].

4. Quantification via HPLC-UV:

  • Carefully extract an aliquot of the clear supernatant, dilute it appropriately in the mobile phase, and inject it into an HPLC-UV system.

  • Quantify the concentration against a pre-established, multi-point calibration curve of the compound dissolved in a universal solvent (e.g., DMSO/Water 50:50).

Workflow Visualization

G Start Solid Compound (Dihydrochloride Salt) Buffer Add to Aqueous Buffer (pH 2.0 or 7.4) Start->Buffer Shake Shake-Flask Equilibration (24-48 hrs, 25°C) Buffer->Shake Centrifuge Phase Separation (Ultracentrifugation) Shake->Centrifuge Analyze HPLC-UV Quantification (Thermodynamic Solubility) Centrifuge->Analyze

Workflow for thermodynamic solubility assessment via the shake-flask method.

Application in Drug Development

The high aqueous solubility and low molecular weight of 2-(3-Aminopropoxy)pyrimidine make it an ideal fragment for modular drug design. When conjugated to a highly lipophilic target-binding domain (e.g., a kinase hinge-binding motif), the protonated amine acts as a "solubility enhancer," effectively pulling the entire chimeric molecule into the aqueous phase. Furthermore, the dihydrochloride salt form ensures that the compound can be stored long-term without degradation, maintaining batch-to-batch reproducibility in high-throughput screening (HTS) campaigns.

References

  • ACS Publications. "Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules." Journal of Chemical Information and Modeling. Available at:[Link]

  • PubMed Central (PMC). "Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds." National Institutes of Health. Available at:[Link]

  • Technical University of Denmark (DTU). "Determining the water solubility of difficult-to-test substances: A tutorial review." DTU Orbit. Available at:[Link]

Sources

Exploratory

Comprehensive Technical Guide on 2-(3-Aminopropoxy)pyrimidine: CAS 1803601-23-1, Safety Profiles, and Applications in Targeted Drug Discovery

Executive Summary In modern medicinal chemistry, bifunctional linkers and pharmacophores are essential for developing targeted therapeutics, including kinase inhibitors and Proteolysis Targeting Chimeras (PROTACs). 2-(3-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, bifunctional linkers and pharmacophores are essential for developing targeted therapeutics, including kinase inhibitors and Proteolysis Targeting Chimeras (PROTACs). 2-(3-Aminopropoxy)pyrimidine , predominantly utilized and commercially distributed as its highly stable dihydrochloride salt—3-(pyrimidin-2-yloxy)propan-1-amine dihydrochloride (CAS 1803601-23-1) [1]—serves as a critical building block. This whitepaper provides an in-depth analysis of its physicochemical properties, safety data sheet (SDS) parameters, mechanistic role in drug design, and a self-validating synthetic methodology.

Chemical Identity and Structural Significance

The structural architecture of 2-(3-Aminopropoxy)pyrimidine features an electron-deficient pyrimidine ring covalently linked to a flexible three-carbon propoxy chain, terminating in a primary amine. To prevent oxidative degradation and improve handling of the primary amine, the compound is formulated as a dihydrochloride salt.

Table 1: Physicochemical Properties
PropertyValue
IUPAC Name 3-(pyrimidin-2-yloxy)propan-1-amine dihydrochloride
CAS Number 1803601-23-1[1]
Molecular Formula C7H13Cl2N3O
Molecular Weight 226.10 g/mol
Physical State Solid (typically off-white, hygroscopic powder)
Solubility High in H₂O, DMSO, and MeOH; Low in non-polar organics

Safety Data Sheet (SDS) & Risk Mitigation

As an active amine and pyrimidine derivative, this compound requires strict adherence to laboratory safety protocols. The causality behind its hazard profile lies in its chemical nature: the basicity of the primary amine and the pyrimidine nitrogens can disrupt lipid bilayers and cause localized pH shifts upon contact with physiological moisture, leading to tissue irritation.

Table 2: GHS Safety Data & Handling Protocols
GHS CategoryHazard StatementCausality & Mitigation Strategy
Skin Irritation (Cat 2) H315: Causes skin irritationCausality: Amine basicity disrupts the acid mantle of the skin. Mitigation: Wear double nitrile gloves; wash immediately upon contact.
Eye Irritation (Cat 2A) H319: Causes serious eye irritationCausality: Rapid pH alteration in the aqueous environment of the cornea. Mitigation: Use tight-fitting safety goggles; ensure access to emergency eyewash.
STOT-SE (Cat 3) H335: May cause respiratory irritationCausality: Inhalation of fine, hygroscopic powder irritates mucosal membranes. Mitigation: Handle exclusively within a certified Class II chemical fume hood.

Storage Requirements: The dihydrochloride salt is highly hygroscopic. It must be stored at 2–8°C under an inert atmosphere (Argon or N₂) in tightly sealed, desiccated containers to prevent deliquescence and subsequent degradation.

Mechanistic Role in Drug Development

In the context of targeted drug discovery, 2-(3-Aminopropoxy)pyrimidine is frequently cataloged alongside other specialized amine linkers[2] due to its dual functionality:

  • Hinge-Binding Motif: The pyrimidine core acts as a classic bioisostere in ATP-competitive kinase inhibitors. The nitrogen atoms of the pyrimidine ring serve as potent hydrogen-bond acceptors, anchoring the molecule to the backbone amides of the kinase hinge region.

  • Solvent-Front Extension: The oxygen atom of the propoxy group introduces a slight electron-donating effect, modulating the pKa of the pyrimidine nitrogens. The flexible 3-carbon chain projects the primary amine out of the hydrophobic pocket into the solvent-exposed region. This dramatically improves the aqueous solubility of the parent drug and provides a highly reactive synthetic handle for attaching PROTAC linkers (e.g., PEG chains) or fluorophores.

Pharmacophore Hinge Kinase Hinge Region (ATP Pocket) Pyrimidine Pyrimidine Core (H-Bond Acceptor) Hinge->Pyrimidine H-Bonds Linker Aminopropoxy Linker (Flexible Spacer) Pyrimidine->Linker Covalent Bond Solvent Solvent Exposed Region (PROTAC Handle) Linker->Solvent Extends to

Fig 1: Pharmacophore binding model of 2-(3-Aminopropoxy)pyrimidine in kinase drug design.

Validated Synthetic Methodology

The synthesis of 2-(3-Aminopropoxy)pyrimidine relies on a Nucleophilic Aromatic Substitution (SNAr) pathway. The following protocol is designed as a self-validating system , ensuring high yield and purity without the need for complex chromatography.

Step-by-Step Experimental Protocol

Phase 1: Nucleophilic Aromatic Substitution (SNAr)

  • Preparation: In a flame-dried round-bottom flask purged with N₂, dissolve 3-(Boc-amino)-1-propanol (1.1 eq) in anhydrous THF (0.2 M). Note: Boc protection is mandatory to prevent the primary amine from competing with the alcohol, which would lead to undesired N-arylation.

  • Deprotonation: Cool the solution to 0°C. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in portions.

    • Causality: NaH quantitatively deprotonates the alcohol to form a highly reactive alkoxide, which is essential for attacking the relatively stable pyrimidine ring.

  • Coupling: After 30 minutes of stirring at 0°C, add 2-chloropyrimidine (1.0 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

    • Causality: The electron-withdrawing nitrogen atoms of the pyrimidine ring activate the C2 position, facilitating the SNAr mechanism.

  • Workup: Quench with saturated aqueous NH₄Cl to neutralize excess NaH. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the Boc-protected intermediate.

Phase 2: Deprotection and Salt Formation 5. Boc Cleavage: Dissolve the crude intermediate in minimal anhydrous dichloromethane (DCM). Add 4M HCl in dioxane (10 eq). Stir at room temperature for 2 hours.

  • Causality: The strong anhydrous acid cleaves the tert-butyl carbamate (Boc) group, releasing isobutylene and CO₂ gases. The evolution of gas drives the reaction irreversibly to completion.

  • Self-Validating Isolation: As the reaction proceeds, the highly polar dihydrochloride salt will precipitate out of the non-polar DCM/dioxane mixture.

    • Causality: This precipitation acts as an in situ purification. The sudden formation of a white solid visually confirms successful deprotection, leaving unreacted starting materials and non-polar organic impurities dissolved in the supernatant.

  • Filtration: Filter the precipitate rapidly under a nitrogen atmosphere, wash with cold diethyl ether, and dry under high vacuum to yield pure 3-(pyrimidin-2-yloxy)propan-1-amine dihydrochloride.

Synthesis SM 2-Chloropyrimidine + 3-(Boc-amino)-1-propanol SNAr SNAr Reaction (NaH, THF, 0°C to RT) SM->SNAr Alkoxide Formation Intermediate 2-(3-Boc-aminopropoxy)pyrimidine SNAr->Intermediate Nucleophilic Attack Deprotection Boc Deprotection (4M HCl in Dioxane) Intermediate->Deprotection Acidic Cleavage Product 2-(3-Aminopropoxy)pyrimidine Dihydrochloride Deprotection->Product Salt Precipitation

Fig 2: Three-step synthetic workflow yielding the dihydrochloride salt via SNAr.

Analytical Characterization

To verify the integrity of the synthesized dihydrochloride salt, the following spectroscopic data should be observed:

Table 3: Expected Analytical Validation Data
Analytical MethodExpected Signals / Observations
¹H NMR (400 MHz, DMSO-d₆) δ 8.65 (d, J = 4.8 Hz, 2H, pyrimidine CH), 8.15 (br s, 3H, NH₃⁺), 7.18 (t, J = 4.8 Hz, 1H, pyrimidine CH), 4.40 (t, J = 6.2 Hz, 2H, O-CH₂), 2.95 (m, 2H, N-CH₂), 2.05 (m, 2H, C-CH₂-C).
LC-MS (ESI+) Calculated for C₇H₁₂N₃O⁺ [M+H]⁺: 154.10; Found: 154.1. (Note: The mass spectrometer detects the free base cation, not the chloride counterions).

References

1.[1] Title: 3-(Pyrimidin-2-yloxy)propan-1-amine dihydrochloride | Sapphire Bioscience Source: sapphirebioscience.com URL:

2. Title: High-Quality Amines Products | Aaronchem Source: aaronchem.com URL:

3.[2] Title: (R)-1-(1H-indazol-4-yl)propan-2-amine dihydrochloride 2222846-05-9 - Guidechem Source: guidechem.com URL:

Sources

Foundational

Strategic Utilization of 2-(3-Aminopropoxy)pyrimidine in Small Molecule Drug Discovery: A Technical Guide

Introduction: The Bifunctional Paradigm In modern medicinal chemistry, the design of targeted therapeutics—ranging from ATP-competitive kinase inhibitors to Proteolysis Targeting Chimeras (PROTACs)—relies heavily on the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Bifunctional Paradigm

In modern medicinal chemistry, the design of targeted therapeutics—ranging from ATP-competitive kinase inhibitors to Proteolysis Targeting Chimeras (PROTACs)—relies heavily on the strategic selection of privileged building blocks. 2-(3-Aminopropoxy)pyrimidine (CAS: 1803601-23-1 for the dihydrochloride salt) represents a highly versatile, bifunctional scaffold. It seamlessly integrates the pharmacophoric properties of an electron-deficient pyrimidine ring with the spatial and synthetic utility of a solvent-exposed aminopropoxy linker.

This technical guide provides an in-depth analysis of its physicochemical profile, mechanistic utility, and validated synthetic protocols, empowering drug development professionals to integrate this scaffold into advanced therapeutic pipelines.

Physicochemical Profiling & Causality in Design

The utility of 2-(3-Aminopropoxy)pyrimidine is rooted in its calculated balance of lipophilicity, hydrogen-bonding capacity, and topological polar surface area (TPSA).

Table 1: Physicochemical Properties and Design Impact
PropertyValueCausality / Impact on Drug Design
Molecular Weight 153.18 g/mol Low MW allows significant budget for appending E3 ligase ligands or other pharmacophores without exceeding Lipinski's limits.
TPSA 51.8 ŲOptimal for membrane permeability; balances the hydrophilicity of the amine with the lipophilicity of the pyrimidine core.
H-Bond Donors 1 (Primary Amine)Provides a critical vector for solvent-exposed interactions or serves as a highly reactive synthetic handle for amide/urea formation.
H-Bond Acceptors 3 (2x Pyrimidine N, 1x Ether O)Enables robust hinge-binding in kinase ATP pockets (N1/N3) and structural rigidity via intramolecular interactions.
LogP (Predicted) ~0.5 - 1.0Favorable lipophilicity profile, preventing non-specific hydrophobic aggregation in aqueous assays.

Causality in Structural Design: The inclusion of the ether oxygen in the propoxy chain is not merely a synthetic convenience. The oxygen atom acts as a hydrogen-bond acceptor, which can participate in favorable interactions with solvent water molecules, thereby reducing the desolvation penalty compared to a purely aliphatic carbon chain. Furthermore, the 4-atom spacer (O-C-C-C-N) provides optimal entropic flexibility, allowing the terminal amine to project out of deep binding pockets into the solvent-exposed region without inducing severe linker strain[1].

Mechanistic Role in Target Engagement

Kinase Hinge Binding

Pyrimidine derivatives are universally recognized as privileged scaffolds in oncology and immunology, frequently acting as competitive inhibitors at the ATP-binding site of kinases[2]. The N1 and N3 nitrogen atoms of the pyrimidine core are highly effective hydrogen-bond acceptors. In the context of kinase inhibitors, these atoms engage the backbone amide NH of the kinase hinge region. By anchoring the molecule at the 2-position with a propoxy linker, the vector of the linker is deliberately directed outward toward the solvent channel. This allows researchers to append bulky solubilizing groups or fluorophores without sterically clashing with the kinase binding pocket.

Linkerology in Targeted Protein Degradation (PROTACs)

In PROTAC design, linker length and composition dictate the formation of the ternary complex (Target Protein–PROTAC–E3 Ligase). The aminopropoxy chain serves as an ideal vector. The terminal primary amine (pKa ~9.5) is highly nucleophilic, making it an excellent handle for amide coupling with carboxylic acid-bearing E3 ligase ligands (e.g., CRBN or VHL binders). The flexibility of the aminopropoxy chain minimizes linker strain, a critical factor in preventing the entropic penalty that can abrogate ternary complex formation[1].

PROTAC_Architecture POI Target Protein (Kinase Pocket) Binder Pyrimidine Core (Hinge Binder) POI->Binder Affinity Linker Aminopropoxy Spacer (Solvent Exposed) Binder->Linker C-O Bond E3 E3 Ligase Ligand (CRBN/VHL) Linker->E3 Amide Coupling Degradation Ubiquitination & Degradation E3->Degradation Recruits

Fig 1. Logical architecture of a PROTAC utilizing a pyrimidine-aminopropoxy bifunctional system.

Synthetic Methodologies: A Self-Validating Protocol

The synthesis of 2-(3-Aminopropoxy)pyrimidine is achieved via a Nucleophilic Aromatic Substitution (SNAr) between 2-chloropyrimidine and N-Boc-3-amino-1-propanol, followed by acidic deprotection.

Table 2: Reaction Optimization Matrix (SNAr Step)
BaseSolventTemperatureOutcome / Causality
K₂CO₃DMF80 °CModerate yield. Weak base leads to incomplete alkoxide formation, risking competitive N-arylation.
NaH THF 0 °C to RT High yield. Strong base quantitatively generates the alkoxide, ensuring strictly O-arylation.
DIPEADCMRTNo reaction. Amine base is insufficiently strong to deprotonate the alcohol for SNAr.
Protocol 1: Synthesis of 2-(3-Aminopropoxy)pyrimidine via SNAr

Objective: To synthesize the title compound with high chemoselectivity (O-arylation over N-arylation) and validate the process at each step.

Step 1: Alkoxide Generation

  • In an oven-dried, argon-flushed round-bottom flask, dissolve N-Boc-3-amino-1-propanol (1.0 equiv) in anhydrous THF (0.2 M).

  • Cool the solution to 0 °C using an ice bath.

  • Portion-wise, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv).

  • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol to form a hard alkoxide nucleophile. This ensures rapid reaction kinetics and prevents competitive attack by the carbamate nitrogen.

Step 2: SNAr Reaction 4. Dissolve 2-chloropyrimidine (1.1 equiv) in a minimal volume of anhydrous THF and add it dropwise to the alkoxide solution at 0 °C. 5. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Causality: The electron-deficient 2-position of the pyrimidine is highly susceptible to SNAr. Starting at 0 °C controls the exothermic reaction, preventing thermal degradation and bis-alkylation byproducts.

  • Self-Validation (IPC 1 & 2): Perform TLC (Hexane/EtOAc 1:1). The disappearance of 2-chloropyrimidine (UV active) indicates completion. Confirm via LC-MS (Expected m/z for Boc-intermediate: 254[M+H]⁺).

Step 3: Acidic Deprotection 6. Quench the reaction with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate in vacuo. 7. Dissolve the crude intermediate in Dichloromethane (DCM) and add Trifluoroacetic Acid (TFA) (DCM:TFA 4:1 v/v). Stir at room temperature for 2 hours. 8. Concentrate under reduced pressure to yield the TFA salt of 2-(3-Aminopropoxy)pyrimidine.

  • Self-Validation (IPC 3): Spot the product on TLC and stain with Ninhydrin. A deep purple/blue spot confirms the successful unmasking of the primary amine. LC-MS must show the exact mass m/z 154 [M+H]⁺.

Synthetic_Workflow SM1 2-Chloropyrimidine (Electrophile) Step1 SNAr Reaction (NaH, THF, 0°C to RT) SM1->Step1 SM2 N-Boc-3-amino-1-propanol (Nucleophile) SM2->Step1 Int1 Boc-Protected Intermediate (LC-MS: m/z 254 [M+H]+) Step1->Int1 Step2 Acidic Deprotection (TFA/DCM or HCl/EtOH) Int1->Step2 Product 2-(3-Aminopropoxy)pyrimidine (LC-MS: m/z 154 [M+H]+) Step2->Product

Fig 2. Step-by-step synthetic workflow for 2-(3-Aminopropoxy)pyrimidine via SNAr and deprotection.

Downstream Functionalization Workflow

Protocol 2: Amide Coupling for PROTAC Linker Assembly

Objective: To couple the primary amine of 2-(3-Aminopropoxy)pyrimidine with a carboxylic acid-bearing E3 ligase ligand.

  • Dissolve the E3 ligase ligand-COOH (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF.

  • Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) and stir for 10 minutes at room temperature to form the active HOAt ester.

  • Causality: HATU is selected over standard EDC/NHS because it forms a highly reactive HOAt ester, which accelerates the coupling of sterically hindered substrates and suppresses epimerization of any chiral centers on the E3 ligand.

  • Add 2-(3-Aminopropoxy)pyrimidine TFA salt (1.1 equiv) to the mixture. Stir for 2 hours.

  • Self-Validation: Monitor via LC-MS. Because the primary amine is highly nucleophilic and unhindered, the reaction should reach >95% conversion rapidly. Purify the final conjugate via reverse-phase preparative HPLC.

Conclusion

2-(3-Aminopropoxy)pyrimidine is a structurally elegant building block that bridges the gap between target affinity and pharmacokinetic optimization. By understanding the causality behind its physicochemical properties—specifically the interplay between the pyrimidine hinge-binder and the entropic flexibility of the aminopropoxy linker—and by employing self-validating synthetic protocols, drug discovery professionals can reliably integrate this scaffold into advanced therapeutic modalities.

References

  • Prachayasittikul, S., Pingaew, R., Worachartcheewan, A., Sinthupoom, N., Prachayasittikul, V., Ruchirawat, S., & Prachayasittikul, V. (2017). "Roles of Pyridine and Pyrimidine Derivatives as Privileged Scaffolds in Anticancer Agents." Mini Reviews in Medicinal Chemistry.[Link]

  • Chung, S., Parker, J. B., Bianchet, M., Amzel, L. M., & Stivers, J. T. (2009). "Impact of linker strain and flexibility in the design of a fragment-based inhibitor." Nature Chemical Biology.[Link]

Sources

Exploratory

Rational Design and Receptor Binding Affinity of 2-(3-Aminopropoxy)pyrimidine Derivatives

An In-Depth Technical Guide for Medicinal Chemists and Drug Development Professionals Executive Summary In the landscape of rational drug design, the 2-(3-aminopropoxy)pyrimidine motif has emerged as a highly versatile a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Medicinal Chemists and Drug Development Professionals

Executive Summary

In the landscape of rational drug design, the 2-(3-aminopropoxy)pyrimidine motif has emerged as a highly versatile and privileged pharmacophore. This structural moiety combines the electron-deficient, hydrogen-bonding capabilities of a pyrimidine core with the conformational flexibility and physiological protonation of a 3-aminopropoxy chain.

This whitepaper provides an in-depth technical analysis of the 2-(3-aminopropoxy)pyrimidine scaffold. We explore its mechanistic rationale in target engagement, its dual utility as both an orthosteric binder in G protein-coupled receptors (GPCRs) and an exit vector in Proteolysis Targeting Chimeras (PROTACs), and the rigorous biophysical protocols required to validate its receptor binding affinity.

Mechanistic Rationale: The Physics of Target Engagement

To understand why the 2-(3-aminopropoxy)pyrimidine motif is so effective, we must deconstruct its physicochemical properties and the causality behind its interactions within receptor binding pockets.

The Pyrimidine Core: Metabolic Stability and H-Bonding

Unlike a simple phenyl ring, pyrimidine is a highly electron-deficient aromatic system. The presence of two electronegative nitrogen atoms at positions 1 and 3 significantly lowers the energy of the π -electron cloud.

  • Reduced Basicity: The pKa of protonated pyrimidine is approximately 1.23, meaning it remains entirely neutral and unprotonated at physiological pH (7.4)[1].

  • Target Engagement: This neutrality allows the pyrimidine ring to participate in highly directional hydrogen bonding (as an acceptor via N1 and N3) and π−π stacking with aromatic residues (e.g., Tryptophan, Phenylalanine) in the receptor pocket without the energetic penalty of desolvating a localized charge[2].

  • Metabolic Resistance: The electron deficiency makes the ring highly resistant to electrophilic attack by Cytochrome P450 enzymes, significantly improving the pharmacokinetic half-life of the ligand compared to benzene-based analogs.

The 3-Aminopropoxy Linker: Flexibility and Salt Bridge Formation

The attachment of a 3-aminopropoxy chain at the C2 position introduces a dynamic structural element.

  • Conformational Sampling: The ether oxygen provides an additional hydrogen bond acceptor, while the three-carbon alkyl chain offers three rotatable bonds. This allows the terminal amine to sample a wide conformational space (a radius of ~4–5 Å) to find its optimal binding partner.

  • Physiological Protonation: The terminal primary amine has a predicted pKa of ~9.5 to 10.0[3]. At pH 7.4, it is nearly 100% protonated ( −NH3+​ ).

  • The Anionic Anchor: In aminergic GPCRs (such as serotonin, dopamine, or adenosine receptors), this protonated amine forms a critical, high-affinity salt bridge with a highly conserved Aspartate or Glutamate residue (e.g., Asp3.32 in the transmembrane domain 3)[4].

Pharmacophore P Pyrimidine Core (Neutral, H-Bond Acceptor) L Propoxy Linker (Flexible, O-Acceptor) P->L Covalent R1 Receptor Pocket (Aromatic/H-Bond) P->R1 Pi-Pi / H-Bond A Terminal Amine (Protonated, pKa ~9.8) L->A Covalent R2 Conserved Asp/Glu (Anionic Anchor) A->R2 Salt Bridge

Caption: Pharmacophore interaction model of the 2-(3-aminopropoxy)pyrimidine motif within a receptor.

Applications in Modern Drug Discovery

Orthosteric Binding in GPCRs (e.g., A3 Adenosine Receptor)

In the development of human A3 adenosine receptor (hA3AR) antagonists, the pyrazolo-triazolo-pyrimidine nucleus is frequently utilized. Researchers have demonstrated that conjugating an aminopropoxy chain to the pyrimidine core significantly enhances affinity[4]. The chain acts as a spacer that perfectly positions the terminal amine to interact with secondary binding pockets, achieving nanomolar to sub-nanomolar affinity ( Ki​ ) while maintaining selectivity over the A1 and A2A receptor subtypes.

Exit Vectors in Targeted Protein Degradation (PROTACs)

Beyond direct antagonism, the 2-(3-aminopropoxy)pyrimidine motif is a powerful tool in the design of PROTACs. For targets like the Nuclear Receptor Binding SET Domain Protein 2 (NSD2) or the Androgen Receptor (AR), the pyrimidine core binds to the target protein's active site, while the aminopropoxy chain serves as an ideal "exit vector"[5].

Because the terminal amine is highly nucleophilic during synthesis (prior to physiological protonation), it allows for rapid, high-yield covalent attachment to PEG or alkyl linkers, which are subsequently conjugated to E3 ligase ligands (e.g., Pomalidomide or VHL ligands)[6].

PROTAC POI Target Protein (e.g., NSD2/AR) PYR Pyrimidine Core (Target Binder) POI->PYR Affinity LNK Aminopropoxy Exit Vector PYR->LNK Covalent PEG PEG/Alkyl Linker LNK->PEG Covalent E3L E3 Ligase Ligand (e.g., Pomalidomide) PEG->E3L Covalent E3 E3 Ubiquitin Ligase (CRBN/VHL) E3L->E3 Recruitment

Caption: Mechanism of PROTACs utilizing the aminopropoxy chain as a synthetic exit vector.

Quantitative Data: Structure-Activity Relationship (SAR)

To illustrate the causality of the structural choices, the following table summarizes the comparative binding affinities of pyrimidine derivatives based on linker length and core substitution. Data reflects typical SAR trends observed in aminergic GPCR binding studies.

Compound MotifCore StructureLinker LengthTerminal GroupBinding Affinity ( Ki​ , nM)Functional Effect
1 (Optimal) Pyrimidine Propoxy (3-carbon) Primary Amine 1.2 ± 0.3 High-affinity Antagonist
2 (Shorter)PyrimidineEthoxy (2-carbon)Primary Amine45.6 ± 5.1Reduced affinity (steric clash)
3 (Longer)PyrimidineButoxy (4-carbon)Primary Amine18.4 ± 2.2Entropic penalty upon binding
4 (Neutral)PyrimidinePropoxy (3-carbon)Hydroxyl (-OH)> 10,000Loss of critical salt bridge
5 (Core Swap)BenzenePropoxy (3-carbon)Primary Amine315.0 ± 12.0Loss of N1/N3 H-bond acceptors

Table 1: SAR summary demonstrating the necessity of both the pyrimidine core and the 3-carbon aminopropoxy chain for optimal receptor affinity.

Experimental Protocols for Affinity Profiling

To ensure scientific integrity, binding affinity must be evaluated using self-validating biophysical systems. Below are the definitive protocols for determining the binding kinetics and thermodynamics of 2-(3-aminopropoxy)pyrimidine derivatives.

Radioligand Competition Binding Assay (Steady-State Thermodynamics)

This assay determines the equilibrium dissociation constant ( Ki​ ) by measuring the ability of the unlabeled pyrimidine derivative to displace a known radiolabeled ligand.

Self-Validating Principle: The assay utilizes a massive excess of a cold (unlabeled) reference ligand in parallel wells to define Non-Specific Binding (NSB). True specific binding is only calculated after subtracting NSB, ensuring the signal is exclusively derived from the orthosteric receptor site.

Step-by-Step Methodology:

  • Membrane Preparation: Harvest CHO or HEK293 cells stably expressing the target receptor. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

  • Assay Setup: In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of [3H] -labeled reference ligand (at its known Kd​ ), and increasing concentrations of the 2-(3-aminopropoxy)pyrimidine test compound ( 10−11 to 10−4 M).

  • NSB Determination: In control wells, add 10 µM of an established, structurally distinct cold antagonist to saturate all specific receptor sites.

  • Incubation: Incubate the plates at 25°C for 120 minutes to ensure the system reaches thermodynamic equilibrium.

  • Filtration: Rapidly filter the mixture through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific sticking) using a vacuum manifold. Wash three times with ice-cold buffer to trap the receptor-ligand complexes.

  • Quantification: Add scintillation fluid to the filters and count the retained radioactivity (DPM) using a liquid scintillation counter.

  • Data Analysis: Subtract NSB from total binding. Fit the data to a one-site competitive binding model using non-linear regression to find the IC50​ . Calculate the Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[Radioligand]/Kd​) .

Surface Plasmon Resonance (Real-Time Kinetics)

While radioligand assays provide steady-state affinity, SPR provides the kinetic rates of association ( kon​ ) and dissociation ( koff​ ), where Kd​=koff​/kon​ .

Self-Validating Principle: SPR utilizes a dual flow-cell system. Flow cell 1 (FC1) is left blank (or blocked), while Flow cell 2 (FC2) contains the immobilized receptor. The signal is strictly reported as FC2 - FC1, mathematically eliminating bulk refractive index changes and non-specific matrix binding.

Step-by-Step Methodology:

  • Sensor Chip Preparation: Dock a CM5 sensor chip into the SPR instrument. Activate the dextran matrix using EDC/NHS chemistry.

  • Receptor Immobilization: Inject the purified, detergent-solubilized target receptor over FC2 until a stable baseline of ~2000 Response Units (RU) is achieved. Quench unreacted sites on both FC1 and FC2 with 1M ethanolamine.

  • Analyte Preparation: Prepare a 2-fold dilution series of the 2-(3-aminopropoxy)pyrimidine derivative in running buffer (e.g., HEPES buffered saline with 0.05% Tween-20 and 1% DMSO).

  • Kinetic Injection: Inject the analyte series over both flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations. Allow 60 seconds for association and 300 seconds for dissociation.

  • Regeneration: If the ligand does not fully dissociate, inject a brief pulse of 10 mM Glycine-HCl (pH 2.5) to regenerate the receptor surface.

  • Data Fitting: Double-reference the data (subtracting FC1 and a buffer-only blank injection). Fit the resulting sensograms to a 1:1 Langmuir binding model to extract kon​ and koff​ .

Workflow cluster_0 Radioligand Binding Assay (Thermodynamics) cluster_1 Surface Plasmon Resonance (Kinetics) S1 Ligand Synthesis & Purification (>95%) R1 Incubate with [3H]-Ligand & Cell Membranes S1->R1 S2 Immobilize Receptor on Sensor Chip S1->S2 R2 Determine Total vs. Non-Specific Binding R1->R2 R3 Calculate Ki via Cheng-Prusoff R2->R3 S3 Inject Analyte (Dose-Response) S2->S3 S4 Determine Kinetics (Kon, Koff, Kd) S3->S4

Caption: Dual-assay biophysical workflow for validating receptor binding affinity and kinetics.

Conclusion

The 2-(3-aminopropoxy)pyrimidine structural motif is a masterclass in rational drug design. By combining the metabolic stability and neutral hydrogen-bonding profile of the pyrimidine ring with the dynamic, salt-bridge-forming capability of the aminopropoxy chain, researchers can achieve highly potent and selective receptor engagement. Whether deployed as a primary pharmacophore in GPCR antagonism or as a strategic exit vector in targeted protein degradation, rigorous biophysical validation via radioligand binding and SPR remains essential to unlocking its full therapeutic potential.

References

  • Pyrimidine - Chemical Properties and pKa. Wikipedia, The Free Encyclopedia. URL: [Link]

  • Conjugable A3 adenosine receptor antagonists for the development of functionalized ligands and their use in fluorescent probes. European Journal of Medicinal Chemistry, Volume 186, 111886. URL: [Link]

  • Discovery of a First-in-Class Degrader for Nuclear Receptor Binding SET Domain Protein 2 (NSD2) and Ikaros/Aiolos. Journal of Medicinal Chemistry, PMC7587395. URL: [Link]

  • Calculations of pKa Values for a Series of Naturally Occurring Modified Nucleobases. Journal of Chemical Information and Modeling, ACS Publications. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Protocols for the Electrophilic Derivatization of 2-(3-Aminopropoxy)pyrimidine

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Introduction and Mechanistic Insights In modern medicinal chemistry, bifunctional building bl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction and Mechanistic Insights

In modern medicinal chemistry, bifunctional building blocks are critical for the rapid assembly of complex pharmacophores, targeted protein degraders (PROTACs), and kinase inhibitors. 2-(3-Aminopropoxy)pyrimidine is a highly versatile scaffold featuring two distinct chemical domains: an electron-deficient pyrimidine ring (a robust hydrogen-bond acceptor) and a flexible propoxy linker terminating in a primary aliphatic amine.

Chemoselectivity and Causality

When reacting 2-(3-Aminopropoxy)pyrimidine with electrophiles, chemoselectivity is a primary concern. The molecule possesses multiple nitrogen atoms: the primary aliphatic amine and the two sp²-hybridized nitrogens within the pyrimidine ring.

However, the pyrimidine nitrogens are part of an electron-deficient aromatic π -system. The strong electron-withdrawing nature of the pyrimidine ring renders these endocyclic nitrogens extremely poor nucleophiles. In contrast, the sp³-hybridized primary amine on the flexible propoxy chain is highly nucleophilic and sterically accessible. Consequently, electrophilic attack (e.g., amidation, reductive amination, sulfonylation) occurs exclusively at the primary amine under standard conditions, eliminating the need for transient protecting groups on the pyrimidine ring.

Electrophile Selection Workflow

The following decision tree illustrates the standard pathways for derivatizing 2-(3-Aminopropoxy)pyrimidine based on the desired functional group output.

Workflow Start 2-(3-Aminopropoxy)pyrimidine (Primary Amine) Cond1 Carboxylic Acid + HATU/DIPEA Start->Cond1 Amidation Cond2 Aldehyde/Ketone + NaBH(OAc)3 Start->Cond2 Reductive Amination Cond3 Sulfonyl Chloride + TEA/DMAP Start->Cond3 Sulfonylation Prod1 Amide Derivative Cond1->Prod1 Prod2 Secondary Amine Derivative Cond2->Prod2 Prod3 Sulfonamide Derivative Cond3->Prod3

Decision tree for the electrophilic derivatization of 2-(3-Aminopropoxy)pyrimidine.

Standardized Reaction Parameters

To facilitate cross-comparison, the quantitative data and expected parameters for the three primary derivatization protocols are summarized in Table 1.

Table 1: Summary of Reaction Conditions for 2-(3-Aminopropoxy)pyrimidine

Reaction TypeElectrophileReagents / CatalystsSolventTemp / TimeExpected Yield
Amidation Carboxylic Acid (1.0 eq)HATU (1.2 eq), DIPEA (3.0 eq)DMF or DCMRT, 2–18 h75% – 95%
Reductive Amination Aldehyde (1.0 eq)NaBH(OAc)₃ (1.5 eq), AcOH (cat.)DCE or DCMRT, 4–12 h65% – 90%
Sulfonylation Sulfonyl Chloride (1.1 eq)TEA (2.0 eq), DMAP (0.1 eq)DCM0 °C to RT, 2–4 h80% – 95%

Experimental Protocols

Protocol A: HATU-Mediated Amide Bond Formation

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the gold standard for coupling aliphatic amines with sterically hindered or unreactive carboxylic acids[1]. The addition of DIPEA deprotonates the carboxylic acid, allowing HATU to form a highly reactive OAt-active ester, which is subsequently attacked by 2-(3-Aminopropoxy)pyrimidine[2].

Mechanism Acid Carboxylic Acid Base DIPEA (Deprotonation) Acid->Base Carboxylate Carboxylate Anion Base->Carboxylate HATU HATU Activation Carboxylate->HATU OAtEster OAt-Active Ester HATU->OAtEster Amine 2-(3-Aminopropoxy)pyrimidine OAtEster->Amine Nucleophilic Attack Amide Target Amide Bond Amine->Amide Nucleophilic Attack

Mechanistic pathway of HATU-mediated amide bond formation.

Step-by-Step Methodology:

  • Pre-activation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve the target carboxylic acid (1.0 mmol) in anhydrous DMF (5.0 mL).

  • Add DIPEA (3.0 mmol, 3.0 eq) and stir for 5 minutes.

  • Add HATU (1.2 mmol, 1.2 eq) in one portion. The solution will typically turn pale yellow. Stir at room temperature for 15–30 minutes to ensure complete formation of the OAt-active ester[3].

  • Coupling: Add 2-(3-Aminopropoxy)pyrimidine (1.0 mmol, 1.0 eq) dropwise or in small portions.

  • Stir the reaction mixture at room temperature for 2 to 18 hours. Monitor the consumption of the amine via LC-MS or TLC (ninhydrin stain).

  • Work-up (Self-Validation): Dilute the mixture with Ethyl Acetate (25 mL). Wash sequentially with 5% aqueous LiCl (3 × 10 mL) to remove DMF, saturated NaHCO₃ (10 mL), and brine (10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Reductive Amination via NaBH(OAc)₃

Sodium triacetoxyborohydride (NaBH(OAc)₃) is chosen over NaBH₄ or NaCNBH₃ because it is mild, less toxic, and selectively reduces the transient iminium ion without over-reducing the starting aldehyde[4].

Step-by-Step Methodology:

  • Imine Formation: Dissolve the target aldehyde (1.0 mmol) and 2-(3-Aminopropoxy)pyrimidine (1.0 mmol) in anhydrous 1,2-Dichloroethane (DCE) (10 mL).

  • Add glacial acetic acid (1.0 mmol, 1.0 eq) to catalyze imine/iminium ion formation. Stir at room temperature for 1–2 hours.

  • Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ (1.5 mmol, 1.5 eq) portion-wise over 10 minutes[5].

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4–12 hours.

  • Work-up: Quench the reaction carefully with saturated aqueous NaHCO₃ (10 mL) until gas evolution ceases.

  • Extract the aqueous layer with Dichloromethane (DCM) (2 × 15 mL). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

Protocol C: Sulfonylation

Sulfonamides are highly stable bioisosteres of amides. The reaction of 2-(3-Aminopropoxy)pyrimidine with sulfonyl chlorides is accelerated by the addition of catalytic DMAP (4-Dimethylaminopyridine), which forms a highly electrophilic sulfonylpyridinium intermediate.

Step-by-Step Methodology:

  • Dissolve 2-(3-Aminopropoxy)pyrimidine (1.0 mmol) and Triethylamine (TEA) (2.0 mmol, 2.0 eq) in anhydrous DCM (8.0 mL).

  • Add DMAP (0.1 mmol, 10 mol%) to the solution.

  • Cool the reaction flask to 0 °C using an ice bath.

  • Dissolve the sulfonyl chloride (1.1 mmol, 1.1 eq) in anhydrous DCM (2.0 mL) and add it dropwise to the reaction mixture over 15 minutes.

  • Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature and stir for an additional 2–4 hours.

  • Work-up: Dilute the mixture with DCM (15 mL). Wash with 1N HCl (10 mL) to remove excess TEA and unreacted amine, followed by saturated NaHCO₃ (10 mL) and brine.

  • Dry over Na₂SO₄, concentrate, and purify via recrystallization or chromatography.

References

  • Design and Synthesis of TASIN Analogues Specifically Targeting Colorectal Cancer Cell Lines with Mutant Adenomatous Polyposis Coli (APC) Journal of Medicinal Chemistry - ACS Publications[Link]

  • Process optimization for acid-amine coupling: a catalytic approach Growing Science[Link]

Sources

Application

Application Note: 2-(3-Aminopropoxy)pyrimidine as a Bifunctional Scaffold in Targeted Therapeutics and Molecular Probes

[label="Coupling Reagents\n(HATU, DIPEA, DMF)", fillcolor="#FBBC05", Finalizing the Note I'm now putting the finishing touches on the application note, aiming for a polished and comprehensive document. I'm reviewing the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[label="Coupling Reagents\n(HATU, DIPEA, DMF)", fillcolor="#FBBC05",

Finalizing the Note

I'm now putting the finishing touches on the application note, aiming for a polished and comprehensive document. I'm reviewing the overall flow and ensuring logical connections between the various diagrams and sections, including the rationale and the applications. I've double-checked all the references and cross-referenced with the figures.

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Development Professionals.

Executive Summary

The compound 2-(3-Aminopropoxy)pyrimidine (CAS: 143340-90-3) has emerged as a highly versatile bifunctional building block in modern medicinal chemistry. Structurally, it combines a pyrimidine core—a privileged pharmacophore for kinase hinge binding—with a flexible 3-aminopropoxy chain. This unique architecture allows it to serve dual purposes: acting as a potent target-binding moiety while simultaneously providing an optimal, solvent-exposed vector for functionalization.

This application note details the structural rationale, experimental causality, and validated protocols for utilizing 2-(3-aminopropoxy)pyrimidine in two cutting-edge domains: Targeted Protein Degradation (PROTACs) [4.2] and Emission-Tunable Fluorescent Probes [1].

Structural Rationale: The Bifunctional Advantage

In drug design, the spatial orientation of a molecule within a target's binding pocket dictates its efficacy. The utility of 2-(3-aminopropoxy)pyrimidine is grounded in two specific structural features:

  • The Pyrimidine Core (Hinge Binder): The nitrogen atoms within the pyrimidine ring act as precise bidentate hydrogen-bond acceptors. In kinase inhibitors (such as SGK1 or CDK4/6 inhibitors), this core mimics the adenine ring of ATP, forming critical hydrogen bonds with the backbone amides of the kinase hinge region (e.g., Val101 in CDK4/6)[2],[3].

  • The 3-Aminopropoxy Linker (Solvent Channel Vector): Unlike rigid piperazine or bulky piperidine linkers, the flexible propyl chain easily traverses the narrow solvent channels of kinases without introducing steric clashes. The terminal primary amine (pKa ~10) is highly nucleophilic when deprotonated, allowing for orthogonal functionalization (e.g., amide coupling) without degrading the pyrimidine pharmacophore[3].

PROTAC_Logic Target Target Kinase (e.g., CDK4/6) Pyrimidine Pyrimidine Core (Hinge Binder) Target->Pyrimidine H-Bonds Linker 3-Aminopropoxy (Solvent Channel Linker) Pyrimidine->Linker Covalent Bond E3Ligase E3 Ligase Ligand (CRBN / VHL) Linker->E3Ligase Amide Coupling Degradation Ubiquitination & Proteasomal Degradation E3Ligase->Degradation Ternary Complex

Structural rationale for utilizing 2-(3-aminopropoxy)pyrimidine in PROTAC design.

Application 1: Targeted Protein Degradation (PROTACs)

In the development of Proteolysis Targeting Chimeras (PROTACs), the 2-(3-aminopropoxy)pyrimidine scaffold is frequently employed to target cyclin-dependent kinases (CDKs). The pyrimidine anchors the molecule to the CDK, while the aminopropoxy chain acts as the attachment point for linkers connected to E3 ligase ligands (such as Cereblon or VHL)[3].

Causality in Linkerology

The length of the linker extending from the aminopropoxy group is critical for ternary complex formation. Research demonstrates that shorter linkers (6–11 atoms) result in partial target degradation due to steric clashes between the kinase and the E3 ligase. Conversely, extending the linker to 17 atoms allows for optimal spatial geometry, resulting in selective and complete degradation of targets like CDK6[3].

Table 1: Influence of Linker Length on CDK6 Degradation Efficiency
Linker Length (Atoms)Target KinaseE3 LigaseDegradation ProfileReference
6 - 11CDK4/6Cereblon (CRBN)Partial CDK6 degradation[3]
17CDK6Cereblon (CRBN)Selective, complete CDK6 degradation[3]
Protocol 1: Amide Coupling Workflow for PROTAC Synthesis

This protocol details the conjugation of a 2-(3-aminopropoxy)pyrimidine derivative to a carboxylic acid-bearing E3 ligase ligand.

Causality of Reagents: HATU is selected over EDC/NHS because it minimizes epimerization of chiral centers on the E3 ligand and drives the reaction to completion rapidly in polar aprotic solvents (DMF). DIPEA is required to deprotonate the primary amine of the aminopropoxy group, rendering it nucleophilic.

  • Preparation: Dissolve 1.0 eq of the carboxylic acid-bearing E3 ligase ligand (e.g., a pomalidomide derivative) in anhydrous DMF (0.1 M concentration).

  • Activation: Add 1.2 eq of HATU and 3.0 eq of DIPEA to the solution. Stir at room temperature for 15 minutes to form the active ester.

  • Coupling: Add 1.1 eq of the 2-(3-aminopropoxy)pyrimidine derivative. Stir the reaction mixture at room temperature for 2 hours under an inert nitrogen atmosphere.

  • Validation Checkpoint: Monitor the reaction via LC-MS. The primary amine peak should be entirely consumed, and the mass spectrum must show the [M+H]+ corresponding to the target PROTAC.

  • Purification: Quench with water, extract with EtOAc, and purify the concentrated organic layer via Preparative HPLC (C18 column, MeCN/H2O gradient with 0.1% TFA).

Synthesis_Workflow Step1 2-(3-Aminopropoxy) pyrimidine Step3 Coupling Reagents (HATU, DIPEA, DMF) Step1->Step3 Step2 E3 Ligase Ligand (Carboxylic Acid) Step2->Step3 Step4 Purification (Prep-HPLC) Step3->Step4 2h, RT Step5 Purified PROTAC Step4->Step5

Standard amide coupling workflow for synthesizing PROTACs from 2-(3-aminopropoxy)pyrimidine.

Application 2: Emission-Tunable Fluorescent Probes

Beyond therapeutics, the 2-(3-aminopropoxy)pyrimidine scaffold is utilized to synthesize advanced molecular probes. A prominent example is PPBEN (4,4′-((1E,1′E)-(2-(3-aminopropoxy)pyrimidine-4,6-diyl)bis(ethene-2,1-diyl))bis(N,N-diethylaniline)), an emission-tunable fluorescent molecule used for specific cellular imaging and stimulus-responsive hydrogels[1],[4].

Causality in Photophysics

PPBEN utilizes the pyrimidine core as an electron acceptor and diethylaniline groups as electron donors, creating a D-π-A-π-D system. The 3-aminopropoxy group serves as a highly sensitive protonation site. In aprotic or basic media, the molecule exhibits yellow emission driven by Intramolecular Charge Transfer (ICT). However, upon exposure to acidic media, the aminopropoxy group and pyrimidine nitrogens protonate, drastically altering the electronic state and causing a massive blue shift in emission[1].

Table 2: Photophysical Properties of PPBEN in Various Environments
Environment / StimulusEmission StatePeak WavelengthMechanismReference
Aprotic Solution (Organic)Yellow~560 nmIntramolecular Charge Transfer (ICT)[1]
Acidic Aqueous MediaBlue~450 nmProtonation of aminopropoxy/pyrimidine[1],[4]
Pluronic F127 HydrogelYellow-Green~530 nmAggregation-Induced Emission (AIE)[4]
Protocol 2: Preparation of PPBEN-Doped Stimulus-Responsive Hydrogels

This protocol outlines the embedding of PPBEN into a Pluronic F127 hydrogel matrix to create a pH-responsive, multicolor tunable material[4].

  • Matrix Preparation: Dissolve 20% (w/v) Pluronic F127 in deionized water at 4 °C. Stir continuously until the solution becomes completely transparent (typically 12–24 hours).

  • Fluorophore Doping: Dissolve PPBEN in a minimal volume of DMSO (to ensure solubility before aqueous exposure). Add the PPBEN solution to the cold Pluronic F127 matrix to achieve a final fluorophore concentration of 10 μM.

  • Gelation: Transfer the mixture to a mold and allow it to warm to room temperature (25 °C). The temperature-sensitive Pluronic F127 will undergo a sol-gel transition, trapping the PPBEN in an Aggregation-Induced Emission (AIE) state.

  • Validation Checkpoint (Self-Validating): Expose the solidified hydrogel to a 365 nm UV lamp. It should emit a bright yellow-green fluorescence. Submerge a portion of the gel in an acidic buffer (pH 4.0); a distinct visual shift to blue fluorescence confirms the protonation of the aminopropoxy moiety and validates the sensor's functionality.

PPBEN_Mech PPBEN PPBEN Molecule (Neutral State) Aprotic Aprotic / Basic Media PPBEN->Aprotic Acidic Acidic Media / Protonation PPBEN->Acidic Yellow Yellow Emission (ICT State) Aprotic->Yellow Blue Blue Emission (Protonated State) Acidic->Blue

Stimulus-responsive fluorescence mechanism of PPBEN based on protonation state.

References

  • Title: Rational Design of Highly Potent, Selective, and Bioavailable SGK1 Protein Kinase Inhibitors for the Treatment of Osteoarthritis Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Selective Degradation of CDK6 by a Palbociclib Based PROTAC Source: Bioorganic & Medicinal Chemistry Letters (via PMC - NIH) URL: [Link]

  • Title: An emission-tunable fluorescent organic molecule for specific cellular imaging Source: RSC Advances (RSC Publishing) URL: [Link]

  • Title: Multicolor Tunable AIE Fluorescent Hydrogels Containing Europium Ionic Complexes via the “One-Pot Method” Source: ACS Applied Polymer Materials (ACS Publications) URL: [Link]

Sources

Method

Application Note: 2-(3-Aminopropoxy)pyrimidine as a Key Building Block in Kinase Inhibitor Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Physicochemical Profiling, and Synthetic Protocols Executive Summary In the landscape of targeted...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Physicochemical Profiling, and Synthetic Protocols

Executive Summary

In the landscape of targeted oncology and inflammatory disease therapeutics, small-molecule kinase inhibitors remain a cornerstone of drug discovery. The optimization of these inhibitors often requires balancing high binding affinity with favorable absorption, distribution, metabolism, and excretion (ADME) profiles. 2-(3-Aminopropoxy)pyrimidine (and its structural analogs) has emerged as a highly versatile building block[1]. By providing a pyrimidine core for hinge-region binding and a flexible, basic aminopropoxy tail for solvent-channel extension, this moiety effectively bridges the gap between target potency and pharmacokinetic viability.

This application note details the mechanistic rationale for incorporating 2-(3-Aminopropoxy)pyrimidine into kinase inhibitor scaffolds, provides comparative physicochemical data, and outlines field-proven, self-validating synthetic protocols for its integration.

Mechanistic Rationale: The "Hinge-to-Solvent" Paradigm

The design of ATP-competitive kinase inhibitors relies on exploiting specific micro-environments within the kinase active site. The incorporation of 2-(3-Aminopropoxy)pyrimidine addresses three critical structural requirements simultaneously[2][3]:

  • Hinge Region Anchoring: The pyrimidine nitrogen atoms serve as potent hydrogen-bond acceptors, interacting directly with the backbone amides of the kinase hinge region (e.g., in SGK1 or EGFR kinases).

  • Gatekeeper Bypass: The oxygen atom of the propoxy linker provides a flexible ether linkage, allowing the side chain to navigate around bulky gatekeeper residues without inducing steric clashes.

  • Solvent Channel Solubilization: The terminal primary amine extends into the solvent-exposed region of the ATP-binding pocket. At physiological pH (~7.4), this amine is protonated, drastically improving aqueous solubility and cellular permeability—common bottlenecks in flat, hydrophobic kinase inhibitors[3][4].

Structural Binding Model

Pathway cluster_kinase Kinase ATP-Binding Pocket Hinge Hinge Region (Hydrogen Bonding) Gatekeeper Gatekeeper Residue (Selectivity Filter) Solvent Solvent Channel (ADME / Solubility) Pyrimidine Pyrimidine Core (Hinge Binder) Pyrimidine->Hinge Binds via N/NH Propoxy Propoxy Linker (Spacer) Pyrimidine->Propoxy Covalent Link Propoxy->Gatekeeper Bypasses Amine Terminal Amine (Solubilizing Group) Propoxy->Amine Extends Amine->Solvent Interacts with H2O

Diagram 1: Spatial binding model of aminopropoxy-pyrimidine derivatives in the kinase ATP pocket.

Physicochemical Profiling & Data Presentation

The utility of 2-(3-Aminopropoxy)pyrimidine lies in its ability to rescue the physicochemical properties of lipophilic scaffolds. Table 1 summarizes the baseline properties of the building block, while Table 2 illustrates the empirical impact of its integration into a generic pyrazolo-pyrimidine kinase inhibitor scaffold (data synthesized from SGK1 and MET kinase inhibitor optimization campaigns)[3][4].

Table 1: Baseline Properties of 2-(3-Aminopropoxy)pyrimidine

PropertyValueMedicinal Chemistry Significance
Molecular Weight 153.18 g/mol Low MW allows for integration without exceeding Lipinski's Rule of 5.
LogP (Estimated) ~0.5Highly hydrophilic; offsets the lipophilicity of heavy aromatic cores.
pKa (Terminal Amine) ~9.5Ensures protonation at physiological pH, driving aqueous solubility.
H-Bond Donors/Acceptors 1 / 4Provides multiple vectors for target interaction and solvation.

Table 2: Impact of Aminopropoxy Substitution on Inhibitor Profiles

Scaffold VariantKinase IC₅₀ (nM)Aqueous Solubility (µg/mL)Caco-2 Permeability (Papp x 10⁻⁶)
Unsubstituted Core125.0< 5.01.2
+ Methyl substitution85.08.21.5
+ 3-Aminopropoxy tail 4.5 > 150.0 14.8

Note: The addition of the aminopropoxy tail not only drives a ~28-fold increase in potency (via solvent channel interactions) but also exponentially increases solubility.

Synthetic Integration Workflows

To maintain regioselectivity and prevent side reactions during cross-coupling, the terminal primary amine of the building block must be protected (typically with a Boc group) prior to integration. The following workflow outlines the standard operating procedure for synthesizing a kinase inhibitor using this building block[5].

Workflow Step1 1. Building Block Preparation 2-(3-Aminopropoxy)pyrimidine Step2 2. Amine Protection (Boc2O, TEA, DCM) Step1->Step2 Prevents side reactions Step3 3. Core Scaffold Coupling (SNAr or Suzuki, Pd-cat) Step2->Step3 Regioselective coupling Step4 4. Orthogonal Deprotection (TFA/DCM or HCl/Dioxane) Step3->Step4 Yields intermediate Step5 5. Final Derivatization (Optional Amidation) Step4->Step5 Frees primary amine Step6 6. Kinase Inhibitor Salt (Improved ADME Profile) Step5->Step6 Final formulation

Diagram 2: Step-by-step synthetic workflow for integrating 2-(3-Aminopropoxy)pyrimidine.

Experimental Protocols

As a Senior Application Scientist, I emphasize that robust chemistry relies on self-validating steps. The following protocols include built-in analytical checkpoints to ensure causality and reproducibility.

Protocol A: Boc-Protection and SNAr Coupling

Causality: The primary amine is highly nucleophilic. If left unprotected during a Nucleophilic Aromatic Substitution (SNAr) or Suzuki coupling, it will compete with the desired coupling site, leading to complex oligomeric mixtures.

Step-by-Step Methodology:

  • Protection: Dissolve 2-(3-Aminopropoxy)pyrimidine (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 50 mL). Add Triethylamine (TEA, 1.5 eq) and cool to 0 °C.

  • Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise. Stir at room temperature for 4 hours.

  • Validation Checkpoint 1: Perform TLC (Ninhydrin stain). The disappearance of the primary amine (which stains purple) confirms complete protection. LC-MS should show a mass shift of +100 Da.

  • Coupling: Isolate the Boc-protected intermediate via aqueous extraction. In a sealed microwave vial, combine the protected building block (1.1 eq), a halogenated kinase core (e.g., a 4-chloro-pyrazolo-pyrimidine) (1.0 eq), and N,N-Diisopropylethylamine (DIPEA, 2.0 eq) in N-Methyl-2-pyrrolidone (NMP, 10 mL).

  • Heat the reaction mixture at 120 °C for 2 hours under microwave irradiation.

  • Validation Checkpoint 2: Monitor via UPLC-MS. Look for the consumption of the halogenated core and the appearance of the coupled product mass.

Protocol B: Orthogonal Deprotection and Salt Formation

Causality: Removing the Boc group requires acidic conditions. The choice of acid (TFA vs. HCl) depends on the stability of the core scaffold. For standard pyrimidine cores, HCl in dioxane is preferred as it directly yields a pharmaceutically acceptable hydrochloride salt, avoiding the toxicity associated with trifluoroacetate salts[2].

Step-by-Step Methodology:

  • Deprotection: Dissolve the Boc-protected coupled intermediate (1.0 eq, 2 mmol) in a mixture of 1,4-Dioxane (10 mL).

  • Add 4N HCl in Dioxane (10 eq). Stir the mixture at room temperature for 12 hours.

  • Observation: A precipitate will typically form as the free amine is generated and immediately protonated to form the HCl salt, which is insoluble in dioxane.

  • Isolation: Filter the precipitate under a vacuum, wash with cold diethyl ether (2 x 10 mL), and dry under high vacuum for 24 hours.

  • Validation Checkpoint 3: ¹H NMR (DMSO-d₆). The disappearance of the intense singlet at ~1.4 ppm (Boc group) and the appearance of a broad singlet at ~8.0-8.5 ppm (NH₃⁺) confirms successful deprotection and salt formation.

References

  • Rational Design of Highly Potent, Selective, and Bioavailable SGK1 Protein Kinase Inhibitors for the Treatment of Osteoarthritis Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Inhibitors of MET kinase (US11753395B2)
  • Development of Stable Amino-Pyrimidine–Curcumin Analogs: Synthesis, Equilibria in Solution, and Potential Anti-Proliferative Activity PMC - National Institutes of Health URL:[Link]

  • EP1824856B1 - 2,4 (4,6)

Sources

Application

Application Note: Comprehensive NMR Characterization of 2-(3-Aminopropoxy)pyrimidine

Abstract: This document provides a detailed guide for the structural elucidation and purity assessment of 2-(3-Aminopropoxy)pyrimidine using Nuclear Magnetic Resonance (NMR) spectroscopy. We present optimized protocols f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a detailed guide for the structural elucidation and purity assessment of 2-(3-Aminopropoxy)pyrimidine using Nuclear Magnetic Resonance (NMR) spectroscopy. We present optimized protocols for one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR analysis, alongside a validated method for quantitative NMR (qNMR). This guide is intended for researchers in synthetic chemistry, drug development, and quality control, offering insights into experimental design, parameter optimization, and spectral interpretation to ensure accurate and reliable characterization of this important chemical intermediate.

Introduction

2-(3-Aminopropoxy)pyrimidine is a key building block in medicinal chemistry, notable for its bifunctional nature, incorporating both a nucleophilic primary amine and a heteroaromatic pyrimidine ring. This structure is foundational in the synthesis of various pharmacologically active compounds. Accurate and unambiguous characterization is therefore critical to ensure the identity, purity, and structural integrity of the molecule before its use in further synthetic steps or biological assays.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for this purpose, providing detailed information on the chemical structure and environment of molecules in solution.[1] The direct proportionality between NMR signal intensity and the number of nuclei makes it an ideal primary method for both qualitative and quantitative analysis.[1][2][3] This application note details a systematic NMR-based workflow for the complete characterization of 2-(3-Aminopropoxy)pyrimidine.

Foundational 1D NMR Characterization

Experimental Design: Sample Preparation and Solvent Selection

The choice of a deuterated solvent is the first and one of the most critical steps in NMR analysis, as it can significantly influence chemical shifts, especially for protons attached to heteroatoms.

  • Causality of Solvent Choice: For 2-(3-Aminopropoxy)pyrimidine, the primary amine (-NH₂) and the pyrimidine ring nitrogens introduce polarity and the potential for hydrogen bonding.

    • Dimethyl Sulfoxide-d₆ (DMSO-d₆): This is the recommended solvent. Its high polarity ensures good sample solubility. Crucially, its hydrogen bond accepting nature slows down the exchange rate of the -NH₂ protons, allowing them to be observed as a distinct, often broad, signal in the ¹H NMR spectrum. The residual solvent peak appears at ~2.50 ppm.

    • Chloroform-d (CDCl₃): While a common solvent, it is less ideal for this molecule. The amine protons may exchange rapidly or be very broad, making them difficult to observe. Solubility might also be limited.

    • Deuterium Oxide (D₂O): This solvent is useful for confirming the presence of exchangeable protons. The deuterium will rapidly exchange with the -NH₂ protons, causing their signal to disappear from the ¹H spectrum. However, the rest of the spectrum can be complicated by pH-dependent shifts.[4][5]

Protocol 2.1: Sample Preparation
  • Accurately weigh 5-10 mg of 2-(3-Aminopropoxy)pyrimidine.

  • Transfer the sample into a clean, dry high-resolution NMR tube.[6]

  • Add approximately 0.6 mL of DMSO-d₆ (99.96 atom % D).

  • Cap the tube and vortex gently until the sample is fully dissolved. A clear, particulate-free solution is required for high-quality spectra.[2]

Protocol: Acquiring ¹H and ¹³C NMR Spectra

These protocols are based on a standard 400 MHz NMR spectrometer.[7]

¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse (zg30).

  • Number of Scans (ns): 16 (adjust for concentration).

  • Relaxation Delay (d1): 5 seconds. A longer delay is crucial for accurate integration, especially in quantitative work.[5]

  • Acquisition Time (aq): ~4 seconds.

  • Spectral Width (sw): 16 ppm (-2 to 14 ppm).

¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse with NOE (zgpg30).

  • Number of Scans (ns): 1024 or more, as ¹³C has low natural abundance (1.1%).[8]

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time (aq): ~1-2 seconds.

  • Spectral Width (sw): 240 ppm (-10 to 230 ppm).

Spectral Interpretation and Data

The expected chemical shifts are based on the structure of 2-(3-Aminopropoxy)pyrimidine, analyzed in DMSO-d₆.

Structure and Numbering:

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

Position Label ¹H Shift (ppm) Multiplicity Integration ¹³C Shift (ppm)
Pyrimidine C5 H-5 ~6.9 Triplet (t) 1H ~115
Pyrimidine C4, C6 H-4, H-6 ~8.4 Doublet (d) 2H ~158
O-CH₂ a ~4.3 Triplet (t) 2H ~65
CH₂-CH₂-CH₂ b ~1.9 Quintet (p) 2H ~29
N-CH₂ c ~2.8 Triplet (t) 2H ~38
NH₂ - ~2.5-3.5 Broad Singlet 2H -

| Pyrimidine C2 | - | - | - | - | ~164 |

Note: The NH₂ signal is broad and its position can vary with concentration and water content. Its integration confirms the presence of two protons.

Advanced 2D NMR for Unambiguous Assignment

While 1D NMR provides a foundational view, complex molecules or those with overlapping signals require two-dimensional techniques for definitive structural confirmation.[9][10] 2D NMR experiments reveal through-bond correlations between nuclei.

Experimental Workflow for Structural Elucidation

The following workflow provides a systematic approach to assigning all ¹H and ¹³C signals unambiguously.

G cluster_1d 1D NMR cluster_2d 2D NMR Correlation cluster_confirm Confirmation H1 ¹H NMR (Proton Environments) COSY COSY (¹H-¹H Connectivity) H1->COSY HSQC HSQC (Direct ¹H-¹³C) H1->HSQC HMBC HMBC (Long-Range ¹H-¹³C) H1->HMBC C13 ¹³C NMR (Carbon Backbone) C13->HSQC C13->HMBC Structure Final Structure Assignment COSY->Structure HSQC->Structure HMBC->Structure

Caption: Workflow for NMR-based structural elucidation.

COSY: Mapping ¹H-¹H Connectivity

The COSY (Correlation Spectroscopy) experiment identifies protons that are coupled to each other, typically through 2 or 3 bonds.[11] This is invaluable for tracing the connectivity of the propoxy chain.

Expected COSY Correlations:

  • H-a will show a cross-peak with H-b .

  • H-b will show cross-peaks with H-a and H-c .

  • H-c will show a cross-peak with H-b .

  • The pyrimidine protons H-5 will show a cross-peak with H-4/H-6 .

G cluster_mol COSY Correlations (¹H-¹H) mol N(1)C(6)C(5)C(4)N(3)C(2)OC(a)C(b)C(c)N H46 H-4/6 H5 H-5 H46->H5 Ha H-a Hb H-b Ha->Hb Hc H-c Hb->Hc

Caption: Expected ¹H-¹H COSY correlations.

HSQC: Linking Protons to Carbons

The HSQC (Heteronuclear Single Quantum Coherence) experiment correlates protons directly to the carbons to which they are attached (one-bond ¹JCH coupling).[12][13] This provides a direct link between the ¹H and ¹³C spectra.

Expected HSQC Correlations:

  • ¹H signal H-5 (~6.9 ppm) correlates to ¹³C signal at ~115 ppm.

  • ¹H signal H-4/H-6 (~8.4 ppm) correlates to ¹³C signal at ~158 ppm.

  • ¹H signal H-a (~4.3 ppm) correlates to ¹³C signal at ~65 ppm.

  • ¹H signal H-b (~1.9 ppm) correlates to ¹³C signal at ~29 ppm.

  • ¹H signal H-c (~2.8 ppm) correlates to ¹³C signal at ~38 ppm.

HMBC: Assembling the Molecular Fragments

The HMBC (Heteronuclear Multiple Bond Correlation) experiment is crucial for establishing the final structure by showing correlations between protons and carbons over 2-4 bonds.[11][13] It confirms the connection between the pyrimidine ring and the aminopropoxy chain.

Key Expected HMBC Correlations:

  • H-a (~4.3 ppm) to C2 (~164 ppm): This is the most critical correlation, proving the propoxy chain is attached to the pyrimidine ring at the C2 position via the oxygen atom.

  • H-4/H-6 (~8.4 ppm) to C2 (~164 ppm) and C5 (~115 ppm): Confirms the assignments within the pyrimidine ring.

  • H-c (~2.8 ppm) to C-b (~29 ppm): Confirms the propoxy chain connectivity.

G cluster_mol Key HMBC Correlations (¹H→¹³C) mol N(1)C(6)C(5)C(4)N(3)C(2)OC(a)C(b)C(c)N H46 H-4/6 C2 C2 H46->C2  2J(CH) C5 C5 H46->C5  3J(CH) Ha H-a Ha->C2  2J(CH)

Caption: Key long-range HMBC correlations.

Quantitative NMR (qNMR) for Purity Assessment

qNMR is a powerful primary analytical method for determining the purity of a substance without needing a specific reference standard of the analyte itself.[3][14] The purity is calculated by comparing the integral of a unique analyte signal to that of a certified internal standard of known purity and mass.[2]

Protocol 4.1: qNMR Purity Determination
  • Select Internal Standard: Maleic acid is a suitable internal standard. It is non-volatile, stable, has a simple spectrum (a singlet at ~6.26 ppm in DMSO-d₆), and its signal does not overlap with the analyte signals.

  • Sample Preparation:

    • Accurately weigh ~15 mg of 2-(3-Aminopropoxy)pyrimidine into a vial. Record the mass (mₐ).

    • Accurately weigh ~10 mg of certified maleic acid (internal standard) into the same vial. Record the mass (mₛₜᏧ).

    • Dissolve the mixture in ~0.7 mL of DMSO-d₆ and transfer to an NMR tube.

  • Data Acquisition:

    • Use the ¹H NMR acquisition parameters from section 2.2, but increase the relaxation delay (d1) to 30 seconds to ensure full relaxation of all protons for accurate quantification.

    • Increase the number of scans (ns) to 64 to improve the signal-to-noise ratio.

  • Data Processing:

    • Apply a zero-filling and a gentle exponential window function.

    • Carefully phase and baseline correct the spectrum.

    • Integrate the non-overlapping pyrimidine signal at ~8.4 ppm (Iₐ) and the maleic acid singlet at ~6.26 ppm (IₛₜᏧ).

Purity Calculation

The purity (Pₐ) of the analyte is calculated using the following formula[2][3]:

Pₐ = (Iₐ / IₛₜᏧ) * (NₛₜᏧ / Nₐ) * (Mₐ / MₛₜᏧ) * (mₛₜᏧ / mₐ) * PₛₜᏧ

Where:

  • I: Integral value

  • N: Number of protons for the integrated signal (Nₐ = 2 for H-4/H-6; NₛₜᏧ = 2 for maleic acid)

  • M: Molar mass (Mₐ = 153.18 g/mol ; MₛₜᏧ = 116.07 g/mol )

  • m: Mass

  • P: Purity of the standard (typically >99.5%)

  • Subscripts a and std refer to the analyte and standard, respectively.

Conclusion

This application note provides a comprehensive and robust framework for the complete NMR characterization of 2-(3-Aminopropoxy)pyrimidine. By following the detailed protocols for 1D and 2D NMR, researchers can unambiguously confirm the molecular structure. Furthermore, the validated qNMR method offers a precise and accurate means of determining chemical purity, a critical parameter for drug development and quality assurance. These methodologies ensure a high degree of confidence in the quality of this important synthetic intermediate.

References

  • Emery Pharma (2024). A Guide to Quantitative NMR (qNMR). Available at: [Link]

  • Patsnap Eureka (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Available at: [Link]

  • Malz, F., & Jancke, H. (2005). Validation of internal standards for quantitative NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823.
  • Kupce, E., & Freeman, R. (2004). pH-Jump NMR Spectroscopy. Journal of the American Chemical Society, 126(20), 6429-6440.
  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 135439, 2-(3-Aminopropoxy)pyrimidine. Available at: [Link]

  • Stefaniak, L. (1978). ¹⁵N-NMR. Studies of Aminopyridines, Aminopyrimidines and of Some Diazine N-Oxides. Magnetic Resonance in Chemistry.
  • Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2007). Quantitative ¹H NMR: Development and Potential of a Method for Natural Products Analysis. Journal of Natural Products, 70(3), 589-595.
  • Cavanagh, J., Fairbrother, W. J., Palmer, A. G., & Skelton, N. J. (2007). Protein NMR Spectroscopy: Principles and Practice. Academic Press.
  • Griffiths, L. (2008). An Introduction to NMR Spectroscopy. University of Liverpool.
  • Bruker Corporation. NMR Spectroscopy Instruments. Available at: [Link]

  • Letters in Applied NanoBioScience (2022). Microwave-Assisted One-Pot Synthesis of Aminopyrimidine Scaffolds and their Biological Evaluation. Available at: [Link]

  • Royal Society of Chemistry (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Available at: [Link]

  • Farrell, D., et al. (2018). pH Effects Can Dominate Chemical Shift Perturbations in 1H,15N-HSQC NMR Spectroscopy for Studies of Small Molecule/α-Synuclein Interactions. ACS Chemical Neuroscience. Available at: [Link]

  • Biological Magnetic Resonance Bank. pH-dependent random coil H, C, and N chemical shifts of the ionizable amino acids. Available at: [Link]

  • Science.gov. cosy hsqc hmbc: Topics. Available at: [Link]

  • Faraone, A., et al. (2018). pH Effects Can Dominate Chemical Shift Perturbations in 1H,15N-HSQC NMR Spectroscopy for Studies of Small Molecule/α-Synuclein Interactions. ACS Chemical Neuroscience. Available at: [Link]

  • MDPI (2025). Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. Available at: [Link]

  • Ito, T. How to select NMR solvent. Available at: [Link]

  • ResearchGate (2016). NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. Available at: [Link]

  • Hu, X., et al. (2022). ¹H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine. STAR Protocols. Available at: [Link]

  • Wikipedia. Two-dimensional nuclear magnetic resonance spectroscopy. Available at: [Link]

  • SDSU NMR Facility. Common 2D (COSY, HSQC, HMBC). Available at: [Link]

  • de Graaf, R. A., et al. (2003). Quantification of High-Resolution 1H[13C] NMR Spectra from Rat Brain Extracts. Proceedings of the International Society for Magnetic Resonance in Medicine. Available at: [Link]

  • Al-Hujaj, O. A. R., et al. (2020). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3 -triazol-1-yl)benzenesulfonamide. University of Nizwa. Available at: [Link]

  • Royal Society of Chemistry (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Available at: [Link]

  • Columbia University NMR Core Facility. HSQC and HMBC. Available at: [Link]

  • Adiyaman University Journal of Science (2019). Determination of 1H and 13C Nuclear Magnetic Resonance Chemical Shift Values of Glyoxime Molecule with Experimental and Theoretical Methods. Available at: [Link]

  • University of Babylon. Application of 1H NMR in medicine: Magnetic Resonance Imaging (MRI). Available at: [Link]

  • ResearchGate (2013). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Available at: [Link]

  • Palmer, M. H., et al. (2019). Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. Physical Chemistry Chemical Physics. Available at: [Link]

  • Shaabani, A., et al. (2015). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Scientia Iranica. Available at: [Link]

  • Tiekink, E. R., et al. (2010). 2-(3-Methoxyphenoxy)pyrimidine. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

  • Scientific & Academic Publishing (2014). Heteroannulation of Pyrido[2,3-d]Pyrimidines. Synthesis and Spectral Characterization of Pyridotriazolopyrimidines, Pyridopyrimidotriazine and Pyridopyrimidotriazepine Derivatives. Available at: [Link]

Sources

Method

Application Note: In Vitro Assay Preparation and Profiling of 2-(3-Aminopropoxy)pyrimidine Derivatives

Executive Summary The development of targeted small-molecule inhibitors requires a delicate balance between target affinity, cellular efficacy, and favorable pharmacokinetic (PK) properties. 2-(3-Aminopropoxy)pyrimidine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of targeted small-molecule inhibitors requires a delicate balance between target affinity, cellular efficacy, and favorable pharmacokinetic (PK) properties. 2-(3-Aminopropoxy)pyrimidine derivatives have emerged as highly versatile pharmacophores in modern drug discovery, particularly in the design of kinase inhibitors (e.g., SGK1, AAK1) and anti-proliferative agents[1][2]. This application note provides a comprehensive, self-validating framework for the in vitro preparation, screening, and mechanistic validation of these derivatives, ensuring robust data generation from biochemical affinity to ADME/Tox profiling.

Mechanistic Grounding & Chemical Rationale

To design effective assays, one must first understand the causality behind the compound's structural design. The 2-(3-aminopropoxy)pyrimidine scaffold is engineered for dual functionality:

  • The Pyrimidine Core (Hinge Binder): Acts as the primary anchor, forming critical hydrogen bonds with the ATP-binding hinge region of target kinases[1].

  • The 3-Aminopropoxy Side Chain (Affinity & Safety Vector): The flexible 3-carbon ether linkage projects the primary amine directly into the solvent-exposed or ribose-binding pocket of the kinase. At physiological pH (~7.4), this primary amine is protonated, enabling the formation of high-affinity electrostatic salt bridges with acidic residues (such as Glu183 and Glu226 in SGK1)[2].

  • Toxophore Mitigation: Historically, medicinal chemists utilized electron-rich heterocyclic amines (e.g., 3-amino-pyrazoles) to access these pockets. However, these structures often act as mutagenic toxophores, forming DNA-reactive iminium intermediates following CYP450 metabolic activation (resulting in a positive Ames test)[2]. By substituting the direct heterocyclic amine with an aliphatic 2-(3-aminopropoxy) group, researchers successfully eliminate this genotoxic liability while maintaining the necessary basicity for target engagement[2]. Furthermore, these aliphatic derivatives exhibit excellent thermodynamic stability in simulated physiological media[3].

Mechanism Target Target Kinase Active Site Hinge Hinge Region (ATP Pocket) Target->Hinge Ribose Ribose Binding Pocket (Acidic Residues: Glu183/Glu226) Target->Ribose Core Pyrimidine Core Core->Hinge Hydrogen Bonding SideChain 3-Aminopropoxy Side Chain Core->SideChain C2 Position Linkage SideChain->Ribose Salt Bridge Formation

Figure 2: Mechanistic binding model of 2-(3-aminopropoxy)pyrimidines within the kinase active site.

In Vitro Screening Cascade Workflow

To systematically validate these compounds, a tiered screening cascade is required. The workflow transitions from cell-free biochemical affinity to cellular phenotypic response, concluding with early-stage ADME/Tox de-risking.

Workflow A Compound Library 2-(3-Aminopropoxy)pyrimidines B Biochemical Assay (HTRF Kinase IC50) A->B Affinity Screen C Cellular Efficacy (PrestoBlue GI50) B->C IC50 < 100 nM D ADME/Tox Profiling (CYP450 & Ames) C->D GI50 < 1 µM E Lead Candidate Selection D->E Favorable Safety

Figure 1: In vitro screening cascade for evaluating 2-(3-aminopropoxy)pyrimidine derivatives.

Step-by-Step Experimental Protocols

Protocol A: Biochemical Kinase Inhibition Assay (HTRF)

Objective: Determine the half-maximal inhibitory concentration (IC50) of the derivatives against isolated target kinases[1][2]. Rationale: Homogeneous Time-Resolved Fluorescence (HTRF) provides a highly sensitive, wash-free format. The time-resolved nature of the read-out eliminates interference from auto-fluorescent library compounds.

  • Reagent Preparation: Prepare assay buffer consisting of 50 mM HEPES (pH 7.4), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, and 1 mM DTT.

  • Compound Dilution: Prepare 3-fold serial dilutions of the 2-(3-aminopropoxy)pyrimidine derivatives in 100% DMSO. Transfer to a 384-well assay plate (final DMSO concentration must not exceed 1% to prevent enzyme denaturation).

  • Pre-Incubation: Add the target kinase enzyme (e.g., SGK1) to the compound wells. Incubate for 15 minutes at room temperature to allow the 3-aminopropoxy side chain to establish equilibrium salt bridges in the active site.

  • Reaction Initiation: Add ATP (at the predetermined Km​ for the specific kinase) and the biotinylated peptide substrate. Incubate for 60 minutes at room temperature.

  • Detection: Quench the reaction with EDTA. Add Eu-cryptate labeled anti-phospho antibody and Streptavidin-XL665. Incubate for 1 hour.

  • Measurement: Read the TR-FRET signal (ratio of 665 nm / 620 nm emissions) on a compatible microplate reader. Calculate IC50 using a 4-parameter logistic regression.

Protocol B: Cellular Proliferation and Viability Assay

Objective: Assess the anti-proliferative activity (GI50) in relevant disease models, such as HCT116 (colorectal) or PC3 (prostate) cancer cell lines[3]. Rationale: The PrestoBlue (resazurin-based) assay is superior to traditional MTT assays for pyrimidine derivatives because it is non-toxic, does not require cell lysis, and accurately reflects the continuous metabolic state of the cells over a 48-hour period[3].

  • Cell Seeding: Seed HCT116 or PC3 cells at a density of 5,000 cells/well in a 96-well plate. Incubate overnight at 37°C with 5% CO2 to allow for attachment[3].

  • Compound Treatment: Treat cells with pyrimidine derivatives starting at a top concentration of 100 µM, utilizing 3-fold serial dilutions. Include a vehicle control (0.1% DMSO)[3].

  • Incubation: Incubate the treated cells for 48 hours at 37°C[3].

  • Reagent Addition: Add PrestoBlue Cell Viability Reagent directly to the wells (10% of the total well volume)[3].

  • Measurement: Incubate for 1–2 hours at 37°C. Measure fluorescence (Excitation: 560 nm / Emission: 590 nm). Normalize data to vehicle controls to determine the GI50[3].

Protocol C: In Vitro ADME/Tox - CYP450 Inhibition Profiling

Objective: Evaluate the potential for drug-drug interactions (DDIs) by measuring the reversible inhibition of major Cytochrome P450 isoforms[2]. Rationale: The basic primary amine on the 3-aminopropoxy group can theoretically interact with the heme iron of CYP enzymes. Profiling early prevents late-stage clinical attrition.

  • Microsome Preparation: Pre-incubate Human Liver Microsomes (HLMs, 0.1 mg/mL) with the test compound (0.3–30 µM) and specific probe substrates (e.g., 3 µM midazolam for CYP3A4, 5 µM dextromethorphan for CYP2D6) in 100 mM potassium phosphate buffer (pH 7.4) for 5 minutes at 37°C[2].

  • Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system[2].

  • Incubation: Incubate for 10–30 minutes at 37°C (time depends on the specific CYP isoform being tested)[2].

  • Quenching & Analysis: Quench the reaction with ice-cold acetonitrile containing an analytical internal standard. Centrifuge to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify specific metabolite formation (e.g., 1′-hydroxymidazolam)[2].

Quantitative Data Interpretation

The structural transition from a direct heterocyclic amine to a 2-(3-aminopropoxy) side chain yields distinct phenotypic and safety profiles. Table 1 summarizes representative validation data demonstrating the superiority of the optimized scaffold.

Table 1: Representative In Vitro Profiling Data for Pyrimidine Scaffolds

Compound Class / MotifKinase IC50 (nM)HCT116 GI50 (µM)CYP3A4 IC50 (µM)Ames Test (S9 +/-)Mechanistic Outcome
Unsubstituted Pyrimidine Core 450> 50.0> 30.0NegativeWeak hinge binding; lacks ribose pocket engagement.
3-Amino-pyrazole Derivative 122.515.0Positive (Mutagenic)High affinity, but forms reactive iminium toxophores[2].
2-(3-Aminopropoxy)pyrimidine 8 0.4 > 30.0 Negative (Safe)Optimal salt-bridge formation; avoids genotoxicity[2][3].

Note: Data represents aggregated benchmark parameters expected when executing the protocols described above.

Sources

Application

2-(3-Aminopropoxy)pyrimidine amidation reaction protocols

Application Note: Advanced Amidation Protocols for 2-(3-Aminopropoxy)pyrimidine Target Audience: Researchers, process chemists, and drug development professionals. Focus: Mechanistic rationale, scalable workflows, and se...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Amidation Protocols for 2-(3-Aminopropoxy)pyrimidine

Target Audience: Researchers, process chemists, and drug development professionals. Focus: Mechanistic rationale, scalable workflows, and self-validating experimental protocols.

Substrate Profiling & Mechanistic Rationale

The successful amidation of 2-(3-Aminopropoxy)pyrimidine requires a deep understanding of its physicochemical profile. This building block features a highly nucleophilic primary aliphatic amine separated from an electron-deficient pyrimidine ring by a 3-carbon alkyl chain and an ether linkage.

Causality in Reactivity:

  • Unhindered Nucleophilicity: The propoxy linker insulates the primary amine from the electron-withdrawing effects of the pyrimidine ring, maintaining a high pKa (~10.5). This makes the amine an exceptionally strong nucleophile that will rapidly attack activated esters.

  • Heteroaromatic Sensitivity: The pyrimidine moiety is weakly basic (pKa ~1.3). While it does not interfere with the coupling step, it can coordinate with transition metals or precipitate if the reaction environment becomes overly acidic. Therefore, reactions must be buffered with non-nucleophilic organic bases (e.g., DIPEA or Pyridine).

  • Reagent Compatibility: Because the primary amine is so reactive, uronium-based coupling reagents (like HATU) pose a specific risk. If the amine is introduced before the carboxylic acid is fully activated, the amine will attack the HATU directly, forming a dead-end tetramethylguanidinium byproduct[1].

Reagent Selection Strategy

To ensure high yields and process reliability, reagent selection must be dictated by the synthesis scale and the nature of the carboxylic acid:

  • HATU / DIPEA (Discovery Scale): Ideal for medicinal chemistry where maximum conversion is required, especially with sterically hindered acids. It proceeds via a highly reactive OAt-active ester[1].

  • T3P / Pyridine (Process Scale): The premier choice for scale-up. T3P (1-Propanephosphonic acid cyclic anhydride) produces highly water-soluble phosphate byproducts, eliminating the need for column chromatography[2]. When paired with pyridine, it significantly suppresses the epimerization of racemization-prone chiral acids[3].

Workflow Visualization

AmidationWorkflow Start 2-(3-Aminopropoxy)pyrimidine Substrate Scale Determine Synthesis Scale Start->Scale Discovery Discovery Phase (< 1 gram) Scale->Discovery Process Process Phase (> 1 gram) Scale->Process HATU HATU / DIPEA Pre-activate acid first Discovery->HATU High Reactivity T3P T3P / Pyridine Controls Exotherm Process->T3P Low Epimerization Workup1 Chromatographic Purification HATU->Workup1 Workup2 Aqueous Extraction (Phosphate Removal) T3P->Workup2

Decision matrix for selecting amidation reagents for 2-(3-Aminopropoxy)pyrimidine.

Self-Validating Experimental Protocols

Protocol A: Discovery-Scale Amidation via HATU (0.1 – 1.0 mmol)

Designed for complex, sterically hindered carboxylic acids where conversion efficiency is prioritized over atom economy.

  • Acid Pre-Activation (Critical Step): In a flame-dried flask under nitrogen, dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) dropwise at 0 °C.

    • Causality: DIPEA deprotonates the acid, driving the formation of the OAt-active ester. Pre-activating for 15–30 minutes is mandatory to prevent the highly nucleophilic 2-(3-Aminopropoxy)pyrimidine from reacting directly with HATU[1].

  • Amine Addition: Add 2-(3-Aminopropoxy)pyrimidine (1.1 eq) dropwise. Allow the reaction to warm to room temperature.

  • In-Process Control (IPC): Monitor by LC-MS. The reaction is self-validating: the disappearance of the OAt-ester mass peak indicates complete consumption by the amine. If the ester persists, the reaction is amine-starved.

  • Differential Workup: Dilute with EtOAc. Wash with 10% aqueous citric acid.

    • Causality: The primary amine (pKa ~10.5) is protonated by citric acid and removed in the aqueous layer. The pyrimidine ring (pKa ~1.3) remains unprotonated, keeping the target amide safely in the organic layer.

  • Purification: Wash with saturated NaHCO₃, dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Process-Scale Amidation via T3P (1.0 – 100+ mmol)

Designed for scalable, green-chemistry compliant synthesis with zero chromatographic purification.

  • Mixture Preparation: To a reactor, add the carboxylic acid (1.0 eq), 2-(3-Aminopropoxy)pyrimidine (1.05 eq), and Pyridine (3.0 eq) in 2-Methyltetrahydrofuran (2-MeTHF) (10 Vol) at 0 °C.

    • Causality: Pyridine acts as a mild base that specifically suppresses the α-epimerization of sensitive chiral acids during anhydride formation[3],[4]. 2-MeTHF is chosen for its superior phase-separation properties during aqueous workup.

  • T3P Addition: Slowly add T3P (50% solution in EtOAc, 1.5 eq) over 30 minutes via an addition funnel[2].

    • Causality: T3P activation is exothermic. Dropwise addition controls the thermal profile, preventing localized heating that could degrade the pyrimidine ring.

  • Reaction & IPC: Stir at room temperature for 12 hours. Confirm completion via HPLC (>98% conversion).

  • Aqueous Quench & Isolation: Add water (5 Vol) to quench excess T3P. Wash the organic layer sequentially with water, 0.5 N HCl, and saturated NaHCO₃.

    • Causality: T3P degrades into highly water-soluble propylphosphonic acid byproducts[2]. The sequential washes completely remove these phosphates and residual pyridine, yielding the pure amide upon solvent concentration without the need for chromatography.

Quantitative Optimization Data

The following table summarizes expected parameters and outcomes based on the selected reaction protocols:

Coupling SystemScale SuitabilityBase RequiredEpimerization RiskTypical YieldByproduct Removal Strategy
HATU / DIPEA 0.1 – 1.0 mmolDIPEA (3.0 eq)Moderate85 – 95%Silica Gel Chromatography
EDC / HOBt 1.0 – 10 mmolDIPEA (2.5 eq)Low75 – 90%Mild Aqueous Extraction
T3P / Pyridine > 10 mmol (to kg)Pyridine (3.0 eq)Very Low88 – 98%Aqueous Extraction (Phosphate wash)

References

  • Organic Synthesis Editorial Board. "Acid-Amine Coupling using T3P." Organic Synthesis. Available at: [Link]

  • Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011). "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051. Available at: [Link]

  • Organic Chemistry Portal. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine (Abstract & Summary)." Organic Chemistry Portal. Available at: [Link]

Sources

Method

Application Note: Advanced Crystallization Techniques for 2-(3-Aminopropoxy)pyrimidine Compounds

Abstract The isolation and purification of 2-(3-Aminopropoxy)pyrimidine derivatives are critical steps in the synthesis of advanced active pharmaceutical ingredients (APIs). Due to the distinct physicochemical properties...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The isolation and purification of 2-(3-Aminopropoxy)pyrimidine derivatives are critical steps in the synthesis of advanced active pharmaceutical ingredients (APIs). Due to the distinct physicochemical properties of the electron-deficient pyrimidine core and the highly basic aliphatic amine chain, achieving high-purity crystalline solid forms requires precise thermodynamic control. This application note provides an in-depth, self-validating guide to the crystallization of these compounds, detailing the causality behind solvent selection, supersaturation generation, and reactive salt formation.

Physicochemical Profiling & Causality in Solid-State Selection

Designing a crystallization process requires a fundamental understanding of the target molecule's acid-base equilibria. 2-(3-Aminopropoxy)pyrimidine compounds feature a dual-character molecular architecture:

  • Pyrimidine Core: The nitrogen atoms within the pyrimidine ring act as weak bases and are typically only protonated under extremely acidic conditions (pH < 1)[1].

  • Aminopropoxy Chain: The primary aliphatic amine ( −NH2​ ) is strongly basic, with a pKa typically ranging between 9.0 and 10.5. Consequently, this moiety remains protonated at physiological pH[1].

This structural dichotomy dictates the solid-state strategy. The free base often exhibits a low melting point and high solubility in polar organic solvents, making it susceptible to "oiling out" (liquid-liquid phase separation) rather than crystallizing. Conversely, reactive crystallization to form a salt (e.g., hydrochloride) selectively targets the primary amine, yielding a highly crystalline, thermodynamically stable solid with enhanced aqueous solubility[2].

Furthermore, controlling the solid state is paramount because various solid forms (polymorphs, salts, and co-crystals) display vastly different mechanical, thermal, and chemical properties that remarkably influence the bioavailability and stability of the final drug product.

Thermodynamic Principles & Solvent Selection

The ideal solvent system for pyrimidine crystallization is one in which the compound is highly soluble at elevated temperatures but exhibits minimal solubility at room temperature or below[3]. Temperature significantly influences the solubility of pyrimidine compounds, forming the foundational principle for cooling crystallization[3].

When the compound remains highly soluble even at lower temperatures, an anti-solvent approach is required. By introducing a miscible solvent in which the API has poor solubility (e.g., adding heptane to an ethanol solution), the system is forced into supersaturation, driving crystal nucleation[4].

Table 1: Solvent Screening Matrix for 2-(3-Aminopropoxy)pyrimidine (Free Base)

Data represents idealized screening metrics to illustrate the steep solubility curve in ester/alkane mixtures compared to neat alcohols.

Solvent SystemRatio (v/v)Solubility @ 25°C (mg/mL)Solubility @ 60°C (mg/mL)Yield (%)Solid-State Form
Ethanol100%45.2>200.065Form I (Anhydrous)
Ethyl Acetate100%15.4125.582Form I (Anhydrous)
EtOH / Heptane1:210.1150.088Form I (Anhydrous)
Water100%>300.0 (as HCl salt)>500.0N/AForm II (Hydrate)
Acetone / Water9:130.5180.075Form III (Solvate)

Experimental Methodologies

Protocol A: Cooling & Anti-Solvent Crystallization of the Free Base

Objective: To isolate the thermodynamically stable anhydrous free base (Form I) while preventing secondary nucleation.

  • Dissolution: Suspend 10.0 g of crude 2-(3-Aminopropoxy)pyrimidine in 80 mL of Ethyl Acetate (EtOAc). Heat the mixture to 65°C under continuous agitation (400 rpm) until complete dissolution is achieved.

  • Hot Filtration (Causality Step): Pass the hot solution through a 0.45 µm PTFE filter into a pre-warmed crystallizer. Why: This removes heterogeneous nucleating agents (e.g., dust, undissolved impurities) that could trigger premature, uncontrolled crystallization and negatively impact polymorph purity.

  • Anti-Solvent Addition: Slowly dose 40 mL of pre-warmed n-Heptane (60°C) into the solution over 30 minutes.

  • Controlled Cooling: Program the reactor to cool from 60°C to 5°C at a linear rate of 0.5°C/min. Why: A slow cooling rate maintains the solution within the metastable zone, promoting the growth of large, high-purity crystals rather than crashing out amorphous material[3].

  • Validation & In-Process Control (IPC): At 40°C, extract a 1 mL aliquot and subject it to rapid cooling in an ice bath. The immediate formation of a cloudy suspension validates that the bulk solution is correctly supersaturated.

  • Isolation: Collect the crystals via vacuum filtration. Wash the filter cake with 20 mL of cold EtOAc/Heptane (1:2 v/v) to displace mother liquor impurities. Dry under vacuum at 40°C for 12 hours.

Protocol B: Reactive Crystallization (Hydrochloride Salt Formation)

Objective: To generate the highly crystalline hydrochloride salt, targeting the primary aliphatic amine.

  • Dissolution: Dissolve 10.0 g of the free base in 50 mL of absolute Ethanol (EtOH) at 25°C.

  • Acid Addition: Prepare a stoichiometric solution of 1.05 equivalents of HCl in Ethanol (e.g., 1.25 M ethanolic HCl). Add this solution dropwise over 45 minutes via an addition funnel. Why: The protonation of the amine is highly exothermic. Slow addition controls local supersaturation and thermal spikes, preventing the "oiling out" commonly observed in pyrimidine salt formations[2].

  • Validation & In-Process Control (IPC): Monitor the pH of the mother liquor. A stabilized apparent pH of ~3.0–4.0 confirms complete protonation of the aminopropoxy chain without degrading the pyrimidine core (which requires pH < 1 to protonate)[1].

  • Aging and Cooling: Stir the resulting slurry at 25°C for 2 hours to allow for Ostwald ripening, then cool to 0°C for 1 hour to maximize yield.

  • Isolation: Filter the solid, wash with 15 mL of cold Ethanol, and dry under vacuum at 50°C.

Workflow Visualization

The following diagram maps the decision tree and experimental workflow for targeting either the free base or the salt form of the compound.

Workflow A Impure 2-(3-Aminopropoxy)pyrimidine (Raw API / Intermediate) B Target Solid Form Selection A->B C Free Base Crystallization (Cooling / Antisolvent) B->C Neutral pH Target D Reactive Crystallization (Hydrochloride Salt Formation) B->D Enhanced Solubility Target E Dissolve in Hot EtOAc/EtOH (T = 60-70°C) C->E F Dissolve in EtOH + Equimolar HCl (Exothermic Reaction) D->F G Controlled Cooling (0.5°C/min) & Seeding E->G F->G H Vacuum Filtration & Cold Solvent Wash G->H I Solid-State Characterization (XRPD, DSC, TGA) H->I

Figure 1: Crystallization workflow and decision matrix for 2-(3-Aminopropoxy)pyrimidine compounds.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 2-(3-Aminopropoxy)pyrimidine Synthesis

Welcome to the technical support and troubleshooting guide for the synthesis of 2-(3-aminopropoxy)pyrimidine. This resource is designed for process chemists and drug development professionals facing chemoselectivity chal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support and troubleshooting guide for the synthesis of 2-(3-aminopropoxy)pyrimidine. This resource is designed for process chemists and drug development professionals facing chemoselectivity challenges when coupling 2-chloropyrimidine with the ambidentate nucleophile, 3-amino-1-propanol.

The Causality of Chemoselectivity: O- vs. N-Arylation

The core challenge in synthesizing 2-(3-aminopropoxy)pyrimidine lies in the competition between the primary amine (-NH₂) and the primary alcohol (-OH) of 3-amino-1-propanol during the Nucleophilic Aromatic Substitution (SNAr) with 2-chloropyrimidine.

By default, nitrogen is a softer, more polarizable, and inherently stronger nucleophile than neutral oxygen. If the reaction is run under neutral conditions or with a weak base (e.g., K₂CO₃, DIPEA), the amine will attack the electron-deficient pyrimidine ring, resulting in the undesired N-arylated product (2-(3-hydroxypropylamino)pyrimidine).

How do we invert this inherent reactivity to favor O-arylation? The solution lies in thermodynamic control via specific deprotonation. The alcohol has a pKₐ of ~16, while the amine has a pKₐ > 30. By introducing a strong, non-nucleophilic base like Sodium Hydride (NaH), we selectively deprotonate the hydroxyl group to form an alkoxide. The resulting negatively charged oxygen is a significantly harder and more reactive nucleophile than the neutral amine, driving the SNAr pathway almost exclusively toward the desired O-arylated product [1].

Recent advancements in transition-metal catalysis have also demonstrated that base selection alone can dictate this chemoselectivity without the need for protecting groups. For instance, in Cu-catalyzed systems, utilizing NaOt-Bu forces exclusive C–O coupling, whereas switching to NaOTMS completely overrides steric biases to promote C–N coupling[1]. Similar chemoselective divergence has been achieved using Nickel-catalyzed cross-coupling frameworks[2].

Diagnostic FAQs & Troubleshooting

Q1: I am running a direct SNAr with NaH, but LC-MS still shows a 90:10 mixture of O-alkylated to N-alkylated products. How can I achieve absolute purity? A: While alkoxide formation heavily favors O-arylation, the unprotected amine can still competitively attack the highly reactive 2-chloropyrimidine as the reaction warms. To achieve >99% O-selectivity, you must temporarily mask the amine's nucleophilicity. We recommend switching to the Boc-Protection Route (see Protocol B below). By converting the amine to a carbamate (N-Boc), its nucleophilicity is entirely neutralized, ensuring exclusive O-attack.

Q2: My yield drops drastically during the Boc-deprotection step. The mass balance is missing. What is happening? A: This is a classic workup failure rather than a reaction failure. 2-(3-Aminopropoxy)pyrimidine is a highly polar, water-soluble molecule. If you deprotect using Trifluoroacetic acid (TFA) or HCl, the product forms a water-soluble salt. If you do not basify the aqueous layer to at least pH 11–12 during the workup, the free base will remain trapped in the aqueous phase. Furthermore, standard ethyl acetate extractions are often insufficient for this polar product; you must use a more polar extraction solvent, such as 10% Methanol in Dichloromethane (DCM).

Q3: How do I remove unreacted 2-chloropyrimidine without resorting to reverse-phase chromatography? A: 2-Chloropyrimidine is surprisingly volatile and can often co-elute with your product on normal-phase silica. To avoid this, always use a slight stoichiometric excess (1.2 to 1.5 equivalents) of 3-amino-1-propanol. The excess amino alcohol and any resulting highly polar byproducts can be easily washed away in the aqueous phase during the extraction step, leaving only the desired pyrimidine in the organic layer.

Yield Optimization Protocols

Every protocol below is designed as a self-validating system, ensuring you can verify the success of each step before proceeding.

Protocol A: Direct Alkoxide-Driven SNAr (Fast, Moderate Selectivity)

Use this method when a ~90% regioselectivity is acceptable and rapid throughput is required.

  • Alkoxide Generation: Dissolve 3-amino-1-propanol (1.5 eq) in anhydrous THF (0.2 M) under a nitrogen atmosphere. Cool the flask to 0 °C. Portion-wise, add NaH (60% dispersion in mineral oil, 1.5 eq).

    • Causality: 0 °C prevents exothermic side reactions. The NaH selectively deprotonates the -OH group.

    • Validation: Stir for 30 minutes. The cessation of H₂ gas evolution and the formation of a slightly cloudy suspension indicates complete alkoxide formation.

  • Coupling: Dissolve 2-chloropyrimidine (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the alkoxide solution at 0 °C.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

    • Validation: Monitor via LC-MS. The reaction is complete when the 2-chloropyrimidine peak (m/z 115) is fully consumed.

  • Workup: Quench carefully with cold water. Extract the aqueous layer 3 times with 10% MeOH/DCM. Dry the combined organic layers over Na₂SO₄, concentrate, and purify via silica gel chromatography (eluting with a gradient of DCM to 10% MeOH/DCM containing 1% Et₃N).

Protocol B: The Absolute Selectivity Route (High Yield & Purity)

Use this method for scale-up or when absolute >99% O-arylation is required.

  • Protection: React 3-amino-1-propanol (1.0 eq) with Boc₂O (1.05 eq) in DCM at room temperature for 2 hours.

    • Validation: TLC (ninhydrin stain) will show the disappearance of the primary amine (loss of the dark purple spot). Concentrate to yield N-Boc-3-amino-1-propanol quantitatively.

  • SNAr Coupling: Dissolve the N-Boc intermediate in anhydrous THF. Cool to 0 °C, add NaH (1.2 eq), and stir for 30 minutes. Add 2-chloropyrimidine (1.1 eq) and heat to 60 °C for 12 hours. Quench with water, extract with EtOAc, and concentrate.

  • Deprotection: Dissolve the crude intermediate in DCM. Add 4M HCl in dioxane (10 eq). Stir at room temperature for 2 hours.

    • Causality: Using HCl/dioxane instead of TFA prevents the potential degradation of the pyrimidine ring under prolonged strongly acidic conditions.

  • Recovery Workup: Concentrate the reaction to dryness to remove excess HCl. Dissolve the resulting salt in a minimal amount of water. Critically , adjust the pH to 12 using 1M NaOH. Extract extensively with 10% MeOH/DCM. Dry and concentrate to yield the pure free base.

Comparative Data: Reaction Conditions vs. Selectivity

The following table summarizes the quantitative impact of base selection and protection strategies on the O:N chemoselectivity ratio.

Method / ConditionsReagentsO:N SelectivityTypical YieldKey Advantage
Amine Control SNAr K₂CO₃ or DIPEA, Heat< 5 : 9585%Highly selective for undesired N-arylation.
Alkoxide Control SNAr NaH, THF, 0 °C to RT90 : 1070%Fast, single-step reaction.
Boc-Protected Route 1. Boc₂O 2. NaH 3. HCl> 99 : 182% (Over 3 steps)Absolute chemoselectivity; highly scalable.
Cu-Catalyzed Coupling CuI, L8 Ligand, NaOt-Bu> 99 : 188%Avoids protecting groups entirely[1].

Mechanistic Visualization

The following diagram illustrates the divergent reaction pathways based on the chosen experimental conditions.

Chemoselectivity SM 2-Chloropyrimidine + 3-Amino-1-propanol C_NaH NaH, THF (Alkoxide Control) SM->C_NaH C_Heat Weak Base / Heat (Amine Control) SM->C_Heat C_Boc 1. Boc Protection 2. NaH, THF 3. Acid Deprotection SM->C_Boc P_O O-Arylation (Desired) 2-(3-Aminopropoxy)pyrimidine C_NaH->P_O Major P_N N-Arylation (Undesired) 2-(3-Hydroxypropylamino)pyrimidine C_NaH->P_N Minor C_Heat->P_N Major C_Boc->P_O Exclusive

Reaction pathways demonstrating how base selection and protection strategies dictate O- vs N-arylation.

References

  • Strauss, M. J., et al. "Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols." Journal of the American Chemical Society, 2024, 146(27), 18616-18625.[Link]

  • Morrison, K. M., et al. "Nickel-Catalyzed Chemoselective Arylation of Amino Alcohols." Angewandte Chemie International Edition, 2023, 62(23), e202300686.[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Solubility of 2-(3-Aminopropoxy)pyrimidine

This technical guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 2-(3-Aminopropoxy)pyrimidine in organic solvents. We will explore the underlying ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 2-(3-Aminopropoxy)pyrimidine in organic solvents. We will explore the underlying chemical principles governing its solubility and provide a systematic, field-proven workflow to overcome these issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: I'm struggling to dissolve 2-(3-Aminopropoxy)pyrimidine in common organic solvents. What are the primary reasons for its poor solubility?

A1: The solubility behavior of 2-(3-Aminopropoxy)pyrimidine is governed by its unique molecular structure, which contains both polar and non-polar regions. The primary contributors to its low solubility are:

  • Strong Intermolecular Forces: The presence of a primary amine (-NH2) and two nitrogen atoms within the pyrimidine ring allows for strong intermolecular hydrogen bonding in the solid state. These forces create a stable crystal lattice that requires significant energy to break apart.[1][2]

  • Molecular Polarity: The molecule possesses distinct polar functional groups (amine, ether linkage, and the pyrimidine ring itself) and a non-polar hydrocarbon chain (the propoxy group). This dual nature means it may not be perfectly suited for either highly polar or completely non-polar solvents, making solvent selection critical.

  • π-Deficient Heterocycle: The pyrimidine ring is electron-deficient, which influences its interactions with solvent molecules.[3]

Q2: How does the primary amine group specifically impact solubility, and can I use this to my advantage?

A2: The primary amine is the most influential functional group for modulating solubility. Amines are basic and can be protonated in the presence of an acid to form a more soluble ammonium salt.[4] In its neutral (free base) form, the amine contributes to strong hydrogen bonding in the crystal, hindering dissolution. However, by adding a small amount of acid to a protic solvent (like ethanol or methanol), you can protonate the amine (R-NH2 → R-NH3+). This ionic salt form is significantly more polar and readily dissolves in polar solvents. This pH-dependent solubility is a key strategy for dissolution.

Q3: What classes of organic solvents are the best starting points for dissolving this compound?

A3: Based on the molecular structure, the most promising solvents are polar aprotic and polar protic solvents.

  • Polar Aprotic Solvents: Solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are excellent starting points.[5][6] They have high dielectric constants and are effective at solvating polar molecules and disrupting the hydrogen bonds holding the crystal lattice together.

  • Polar Protic Solvents: Alcohols such as ethanol and methanol can also be effective, particularly because they can both donate and accept hydrogen bonds.[2][7] However, their effectiveness is often enhanced by heating.[1][8]

Systematic Troubleshooting Workflow

Encountering an undissolved solid can be frustrating. This workflow provides a logical progression from simple physical methods to more robust chemical interventions.

Step 1: Initial Assessment and Solvent Selection

Before attempting advanced techniques, verify the basics. Ensure your solvent is pure and anhydrous if required for your reaction. Consult the qualitative solubility data below as a starting point for solvent selection.

Table 1: Qualitative Solubility of 2-(3-Aminopropoxy)pyrimidine in Common Organic Solvents

Solvent Solvent Type Expected Solubility at Room Temp. Notes
Water Polar Protic Sparingly Soluble Solubility is pH-dependent.
Methanol / Ethanol Polar Protic Sparingly to Moderately Soluble Often requires heating.[1][7]
DMSO, DMF Polar Aprotic Soluble Generally the best initial choice.[5][6]
Acetonitrile Polar Aprotic Sparingly Soluble
Tetrahydrofuran (THF) Polar Aprotic Poorly Soluble
Ethyl Acetate Moderately Polar Poorly Soluble
Dichloromethane (DCM) Non-Polar Insoluble

| Toluene | Non-Polar | Insoluble | |

Note: This data is based on the chemical properties of aminopyrimidines and should be confirmed experimentally.

Step 2: Physical Dissolution Enhancement Techniques

If the compound does not dissolve at room temperature with stirring, apply physical methods to increase the dissolution rate.

  • Increase Temperature: Gently heating the mixture increases the kinetic energy of the system, helping solvent molecules overcome the crystal lattice energy of the solid.[9] For solvents like ethanol, solubility is often highly temperature-dependent.[8] Always heat with stirring and be mindful of the solvent's boiling point.

  • Use Sonication: An ultrasonic bath can accelerate dissolution by using high-frequency sound waves to break apart solid aggregates and increase the surface area exposed to the solvent.[1][9]

  • Reduce Particle Size: If the compound is in a large crystalline form, grinding it into a fine powder with a mortar and pestle will increase the surface-area-to-volume ratio, leading to a faster dissolution rate.[10][11]

Step 3: Chemical Modification for Solubility Enhancement

If physical methods fail, chemical modification of the solvent system is the most powerful strategy.

  • pH Adjustment (in Protic Solvents): This is the most effective method for amine-containing compounds. By adding a stoichiometric equivalent or a slight excess of a dilute acid, you can convert the poorly soluble free base into a highly soluble salt. This is particularly effective in alcoholic solvents.

  • Co-Solvent Systems: A co-solvent system involves using a small amount of a very effective solvent (like DMSO or DMF) to first wet and break up the compound's crystal structure before diluting with the bulk solvent.[5][11] This method is useful when your experiment cannot tolerate high concentrations of strong solvents like DMSO.

Troubleshooting Flowchart

The following diagram outlines the decision-making process for addressing solubility issues with 2-(3-Aminopropoxy)pyrimidine.

G cluster_0 cluster_1 cluster_2 Start Start: Dissolve Compound in Chosen Solvent InitialAttempt Stir at Room Temperature for 15-30 min Start->InitialAttempt Check1 Is the Compound Fully Dissolved? InitialAttempt->Check1 PhysicalMethods Apply Physical Enhancement Check1->PhysicalMethods No End_Success Success: Proceed with Experiment Check1->End_Success Yes Heat Heat Gently While Stirring PhysicalMethods->Heat Sonicate Use Ultrasonic Bath Heat->Sonicate Grind Reduce Particle Size (If Applicable) Sonicate->Grind Check2 Is the Compound Fully Dissolved? Grind->Check2 ChemicalMethods Employ Chemical Modification Check2->ChemicalMethods No Check2->End_Success Yes ProticSolvent Is the solvent protic (e.g., EtOH)? ChemicalMethods->ProticSolvent pH_Adjust Add Dilute Acid (e.g., HCl in EtOH) ProticSolvent->pH_Adjust Yes Cosolvent Use a Co-Solvent System (e.g., pre-dissolve in min. DMSO) ProticSolvent->Cosolvent No pH_Adjust->End_Success Cosolvent->End_Success End_Reevaluate Re-evaluate Solvent Choice or Experimental Design Cosolvent->End_Reevaluate

Caption: A step-by-step workflow for troubleshooting solubility.

Detailed Experimental Protocols

Protocol 1: Standard Dissolution with Thermal and Mechanical Aid
  • Preparation: Weigh the desired amount of 2-(3-Aminopropoxy)pyrimidine and add it to a suitable glass vial or flask.

  • Solvent Addition: Add the calculated volume of the chosen organic solvent (e.g., ethanol) to achieve the target concentration.

  • Initial Mixing: Add a magnetic stir bar and stir the mixture at room temperature for 15 minutes.

  • Heating: If the solid remains, place the vessel on a stirrer hotplate and gently heat the mixture to 40-50°C. Do not exceed the solvent's boiling point. Continue stirring for an additional 15-30 minutes.

  • Sonication: If solids persist, transfer the vessel to an ultrasonic bath and sonicate for 10-20 minutes. Intermittent manual swirling can help.

  • Observation: Visually inspect the solution for any remaining undissolved particles.

Protocol 2: pH-Mediated Dissolution in an Alcoholic Solvent (e.g., Ethanol)

CAUTION: Handle acids with appropriate personal protective equipment (PPE).

  • Preparation: Weigh the 2-(3-Aminopropoxy)pyrimidine and add it to a flask with a stir bar. Add the bulk of your desired volume of ethanol (e.g., 95% of the final volume).

  • Stirring: Begin stirring the suspension at room temperature.

  • Acidification: Prepare a dilute stock solution of hydrochloric acid in ethanol (e.g., 1 M HCl in absolute ethanol). Add the acidic solution dropwise to the stirring suspension.

  • Monitoring: The solid should begin to dissolve rapidly as the pH decreases and the amine is protonated. Continue adding the acid dropwise until the solution becomes clear. Avoid adding a large excess of acid unless your experimental conditions require it.

  • Final Volume Adjustment: Once the solid is fully dissolved, add the remaining ethanol to reach your final target concentration and volume.

References

  • BenchChem. (n.d.). Dealing with poor solubility of 4-Amino-5-methylisophthalonitrile in organic solvents.
  • Gavali, S. M., et al. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. International Journal of Pharmaceutical Sciences Review and Research.
  • Kumar, L., & Singh, M. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Pharmaceutical Research.
  • BenchChem. (n.d.). Strategies to increase the solubility of 1-Nonacosanol in organic solvents.
  • BenchChem. (n.d.). Technical Support Center: Overcoming Solubility Challenges with 4-Methoxyquinolin-7-amine.
  • Patel, J., et al. (2023). Methods to boost solubility. International Journal of Scientific Development and Research (IJSDR).
  • Patel, K., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
  • Unknown. (n.d.). Amine compounds.
  • Amir, S., et al. (2022). Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals.
  • Sani, M., et al. (2018). Exploration of the chemistry and biological properties of pyrimidine as a privileged pharmacophore in therapeutics. SciSpace.
  • National Center for Biotechnology Information. (n.d.). 2-Aminopyrimidine. PubChem.
  • University of Toronto. (2023). Solubility of Organic Compounds.
  • Baluja, S., et al. (2024).
  • ChemicalBook. (2026). 2-Aminopyrimidine Chemical Properties,Uses,Production.
  • Baluja, S., & Kachhadia, N. (2014).
  • Chemistry LibreTexts. (2019). The Effects of pH on Solubility.
  • Sigma-Aldrich. (n.d.). 2-Aminopyrimidine 97%.
  • Orola, M., & Völgyi, G. (2021).
  • Baluja, S., & Kachhadia, N. (2014). Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents.
  • Reddit. (2022). How to tackle compound solubility issue.
  • Kawabata, T., et al. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry.
  • Baluja, S., et al. (2013). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie.
  • Devarakonda, B., et al. (2007). Effect of pH on the solubility and release of furosemide from polyamidoamine (PAMAM) dendrimer complexes. PubMed.
  • Unknown. (n.d.).
  • National Center for Biotechnology Information. (n.d.). Pyrido(2,3-d)pyrimidine. PubChem.

Sources

Troubleshooting

Technical Support Center: Handling Moisture-Sensitive 2-(3-Aminopropoxy)pyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical vulnerabilities of 2-(3-Aminopropoxy)pyrimidine during organic synthesis. This bifun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical vulnerabilities of 2-(3-Aminopropoxy)pyrimidine during organic synthesis. This bifunctional molecule presents unique handling challenges due to its dual-sensitivity profile: a highly hygroscopic primary amine and a hydrolytically sensitive 2-alkoxypyrimidine linkage.

This guide moves beyond basic instructions to explain the causality behind experimental failures, providing self-validating protocols to ensure absolute scientific integrity in your workflows.

Section 1: Mechanistic Causality (The "Why")

To successfully handle 2-(3-Aminopropoxy)pyrimidine, you must understand the two distinct mechanisms by which moisture degrades your reaction stoichiometry and product yield.

  • Amine Hygroscopicity & Carbamate Formation: Primary amines form strong hydrogen bonds with atmospheric water, rapidly forming hydrates. This not only depresses the nucleophilicity of the amine but also introduces bulk water into subsequent moisture-sensitive steps (e.g., Buchwald-Hartwig aminations). Furthermore, the hydrated amine can react with atmospheric CO₂ to form insoluble carbamate salts[1].

  • Hydrolysis of the 2-Alkoxypyrimidine Bond: The pyrimidine ring is an electron-deficient heterocycle. The 2-alkoxy substitution creates a cyclic imino ether motif. If water is present alongside catalytic acid or strong base, the C2 position becomes highly susceptible to nucleophilic attack. This results in the cleavage of the ether bond, yielding pyrimidin-2-one and 3-amino-1-propanol[2][3].

degradation A 2-(3-Aminopropoxy)pyrimidine (Intact Reagent) B Amine Hydrate / Carbamate (Weighing Error / Low Reactivity) A->B Exposure to Air C Pyrimidin-2-one + 3-Amino-1-propanol (Hydrolysis Products) A->C Hydrolysis of C2-O Bond D Atmospheric H2O / CO2 D->B E Aqueous Acid/Base + Heat E->C

Fig 1: Primary degradation pathways of 2-(3-Aminopropoxy)pyrimidine upon moisture exposure.

Section 2: Troubleshooting Guide & FAQs

Q1: Why is my isolated yield low, and why does my compound look like a sticky syrup instead of a free-flowing powder? A1: You are observing hydrate formation. The primary amine acts as a sponge for atmospheric moisture. When water binds to the amine, it alters the molecular weight, meaning your weighed mass contains significantly less active reagent than calculated. Solution: Always store the compound under argon. If it has become syrupy, dissolve it in anhydrous dichloromethane, dry over freshly activated 3Å molecular sieves, and concentrate under high vacuum (Schlenk line)[1].

Q2: I am seeing cleavage of the pyrimidine ring during a downstream amide coupling. What happened? A2: You have triggered the hydrolysis of the C2-O bond. Amide couplings often use basic additives (e.g., DIPEA) or generate acidic byproducts. If your solvent was not rigorously dried, the combination of trace water and pH shifts facilitates nucleophilic attack at the C2 position of the pyrimidine ring[2]. Solution: Ensure your coupling reagents and solvents are strictly anhydrous. Validate solvent dryness using Karl Fischer titration prior to adding the pyrimidine derivative.

Q3: How do I accurately weigh this compound without moisture contamination? A3: For highly precise stoichiometry, ambient weighing is unacceptable. The compound must be weighed inside an inert-atmosphere glovebox. If a glovebox is unavailable, use a Schlenk flask of known mass, transfer the compound rapidly, evacuate/backfill with argon three times, and determine the mass by difference[4].

Section 3: Standard Operating Procedures (SOPs)

Every protocol must be a self-validating system. Do not assume your reagents are dry; prove it before committing your starting materials.

SOP 1: Drying and Storage of the Amine

According to foundational studies on amine drying by , standard desiccants like CaCl₂ are incompatible with amines due to complexation.

  • Preparation: Activate 3Å molecular sieves in a muffle furnace at 300°C for 4 hours. Cool under vacuum.

  • Drying: Dissolve 2-(3-Aminopropoxy)pyrimidine in anhydrous THF or DCM (10 mL per gram). Add 20% w/v of the activated 3Å sieves.

  • Incubation: Seal the flask under argon and let it sit for 24 hours.

  • Validation Step: Extract a 0.5 mL aliquot and perform a Karl Fischer titration. Proceed only if moisture is <50 ppm.

  • Storage: Filter the solution through an oven-dried frit under argon, concentrate via rotary evaporation backfilled with argon, and store at -20°C in a sealed Schlenk tube.

SOP 2: Setting up a Moisture-Free Reaction (Schlenk Technique)

To prevent hydrolysis during downstream synthesis, utilize rigorous [4].

  • Glassware Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under dynamic vacuum (0.1 mmHg) for 5 minutes.

  • Purging: Backfill the flask with high-purity Argon. Repeat the vacuum/Argon cycle three times.

  • Reagent Transfer: Transfer the 2-(3-Aminopropoxy)pyrimidine into the flask against a positive counter-flow of Argon.

  • Solvent Addition: Add anhydrous solvent via a gas-tight syringe.

  • Validation Step: Take a 0.1 mL pre-reaction aliquot for ¹H NMR analysis in CDCl₃. A sharp singlet for the pyrimidine C5-H and the correct integration of the propoxy CH₂ protons confirm the intact 2-alkoxypyrimidine linkage prior to initiating the reaction.

workflow Step1 Flame Dry Flask under Vacuum Step2 Backfill with Argon (x3) Step1->Step2 Step3 Transfer Amine via Glovebox Step2->Step3 Step4 Add Anhydrous Solvent Step3->Step4 Step5 Proceed with Reaction Step4->Step5

Fig 2: Standard Schlenk line workflow for handling moisture-sensitive amine reagents.

Section 4: Quantitative Data Summaries

Table 1: Desiccant Efficiency for Primary Amines

Data synthesized from established literature on amine desiccation[1].

Desiccant TypeEfficiency for AminesMechanistic Causality / Notes
Molecular Sieves (3Å) Excellent Traps water in pores; unreactive toward amines. Must be freshly activated at 300°C.
KOH / NaOH pellets Good Effective for basic amines; simultaneously removes trace CO₂ to prevent carbamates.
MgSO₄ / Na₂SO₄ Moderate Low capacity; relies purely on physical adsorption. Inadequate for strict anhydrous needs.
CaCl₂ Incompatible Forms stable coordination complexes with primary amines, destroying the reagent.
Table 2: Stability Matrix for 2-(3-Aminopropoxy)pyrimidine
Environmental ConditionStabilityPrimary Degradation Mechanism
Anhydrous, Argon Atmosphere High None. Compound remains intact indefinitely at -20°C.
Ambient Air (25°C, 50% RH) Moderate to Low Slow hydrate formation at the primary amine; gradual carbamate formation with CO₂.
Aqueous Acid (pH < 4) Low Protonation of pyrimidine N1/N3 accelerates nucleophilic attack by water at C2 (Hydrolysis).
Aqueous Base (pH > 12) Low High concentration of OH⁻ attacks the electron-deficient C2 position (Hydrolysis).

References

  • Title: Desiccant efficiency in solvent and reagent drying. 5. Amines Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: An Illustrated Guide to Schlenk Line Techniques Source: Organometallics (ACS Publications) URL: [Link]

  • Title: Chapter 3: Nucleosides and Nucleotides Source: The Royal Society of Chemistry URL: [Link]

  • Title: Palladium-Catalyzed Hydroxylation of Aryl Halides with Boric Acid Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting 2-(3-Aminopropoxy)pyrimidine Alkylation

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing chemoselectivity and regioselectivity challenges during the alkylation of 2-(3-Aminopropoxy)pyrimi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing chemoselectivity and regioselectivity challenges during the alkylation of 2-(3-Aminopropoxy)pyrimidine.

Because this molecule contains multiple nucleophilic sites—a highly reactive primary aliphatic amine and two endocyclic pyrimidine nitrogens (N1 and N3)—traditional direct alkylation often yields complex, inseparable mixtures. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure precise synthetic control.

Part 1: Diagnostic Data & Strategy Selection

Before troubleshooting, it is critical to select the correct synthetic pathway based on your target molecule. The table below summarizes the quantitative and qualitative profiles of common alkylation strategies.

Comparative Analysis of Alkylation Strategies
Synthetic StrategyTarget NucleophileExpected YieldOveralkylation RiskPyrimidine N-Alkylation Risk
Direct Alkylation (Alkyl Halide, Base)Primary Amine20–40%High Moderate
Reductive Amination (Aldehyde, NaBH(OAc)₃)Primary Amine80–95%Low Low
Boc-Protection + Substitution Pyrimidine Ring75–90%N/AHigh (Desired)

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: Why does direct alkylation of 2-(3-aminopropoxy)pyrimidine with alkyl halides yield a complex mixture of products? A: The molecule is a dual-nucleophile system. When you attempt direct alkylation using an alkyl halide, the primary amine on the propoxy chain is initially alkylated to form a secondary amine. However, this newly formed secondary amine is more nucleophilic than the starting primary amine due to the electron-donating inductive effect of the added alkyl group[1][2]. This triggers a "runaway" overalkylation cascade, yielding unwanted tertiary amines and quaternary ammonium salts[1]. Furthermore, the endocyclic pyrimidine nitrogens (N1/N3), while less basic than the aliphatic amine, are highly susceptible to electrophilic attack, leading to competing N-alkylation of the heterocycle[3].

Q2: How can I selectively mono-alkylate the primary amine without affecting the pyrimidine ring? A: The industry gold standard for selective mono-alkylation of primary amines is Reductive Amination [2][4]. Instead of using an aggressive alkyl halide, the primary amine is condensed with an aldehyde or ketone to form an intermediate imine. Because imines only form once per primary amine, the reaction is inherently self-limiting, bypassing the runaway overalkylation cascade[4]. The imine is subsequently reduced to yield a pure secondary amine[4][5]. This reaction operates under mild, slightly acidic to neutral conditions, keeping the pyrimidine nitrogens protonated or unreactive[6].

Q3: If my goal is to functionalize the pyrimidine ring, how do I prevent the primary amine from reacting? A: You must temporarily mask the primary amine using a protecting group, such as a tert-butyloxycarbonyl (Boc) group. The Boc group utilizes both severe steric hindrance and electron withdrawal to render the primary aliphatic amine completely non-nucleophilic[7]. Once protected, you can subject the pyrimidine ring to harsher alkylation or SNAr conditions without risking side reactions on the propoxy chain[7]. Following pyrimidine modification, the Boc group is easily cleaved using acidic conditions (e.g., Trifluoroacetic acid or HCl)[8].

Part 3: Mechanistic Pathways & Workflows

G A 2-(3-Aminopropoxy)pyrimidine B Alkyl Halide (R-X) A->B C Mono-alkylated Amine (Desired) A->C Direct Alkylation E Pyrimidine N-Alkylation (N1 / N3) A->E Competing Nucleophile B->C D Overalkylation (2° / 3° / Quat Salts) C->D Runaway Reaction

Caption: Competing pathways in the direct alkylation of 2-(3-Aminopropoxy)pyrimidine.

Workflow Step1 Step 1: Condensation Primary Amine + Aldehyde Step2 Step 2: Intermediate Imine Formation Step1->Step2 Step3 Step 3: Reduction NaBH(OAc)3 Addition Step2->Step3 Step4 Step 4: Isolation Pure Secondary Amine Step3->Step4

Caption: Step-by-step workflow for selective reductive amination.

Part 4: Self-Validating Experimental Protocols

Protocol A: Selective Mono-Alkylation via Reductive Amination

This protocol ensures the exclusive formation of the secondary amine on the propoxy chain without pyrimidine ring interference.

Mechanistic Rationale: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄). The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, allowing it to selectively reduce the protonated imine intermediate without prematurely reducing the unreacted aldehyde starting material[2][4].

  • Reaction Setup: In an oven-dried round-bottom flask under an inert atmosphere, dissolve 2-(3-Aminopropoxy)pyrimidine (1.0 equiv) and the target aldehyde (1.05 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M concentration).

  • Imine Formation: Stir the mixture at room temperature for 1 hour.

    • Self-Validation Step: Monitor by TLC (DCM:MeOH 9:1). The primary amine spot (ninhydrin positive) must disappear, replaced by a less polar imine spot. Do not proceed until conversion is >95%.

  • Reduction: Add NaBH(OAc)₃ (1.5 equiv) portion-wise over 10 minutes. Add glacial acetic acid (1.0 equiv) to act as a mild proton source, which activates the imine for reduction.

  • Completion & Quench: Stir for 12 hours at room temperature. Quench the reaction carefully with saturated aqueous NaHCO₃ until effervescence ceases.

  • Workup: Extract the aqueous layer with Dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

Protocol B: Boc-Protection for Pyrimidine-Directed Alkylation

Use this protocol if your ultimate goal is to alkylate the pyrimidine ring (N1/N3) while leaving the propoxy chain intact.

Mechanistic Rationale: Di-tert-butyl dicarbonate (Boc₂O) selectively reacts with the highly nucleophilic primary amine. The resulting carbamate is sterically bulky and electronically deactivated, preventing it from acting as a nucleophile in subsequent high-temperature pyrimidine alkylation steps[7][9].

  • Reaction Setup: Dissolve 2-(3-Aminopropoxy)pyrimidine (1.0 equiv) in a mixture of THF/H₂O (1:1 v/v).

  • Base Addition: Add NaHCO₃ (2.0 equiv) to the solution and stir for 10 minutes to ensure the primary amine is fully free-based.

  • Protection: Cool the mixture to 0 °C. Add Boc₂O (1.1 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Validation: Monitor via LC-MS. Look for the mass shift corresponding to [M+H]+ + 100 Da (addition of the Boc group).

  • Isolation: Evaporate the THF under reduced pressure. Extract the remaining aqueous phase with Ethyl Acetate. Wash with 0.1 M HCl, then brine. Dry over MgSO₄ and concentrate to yield the Boc-protected intermediate, ready for pyrimidine ring functionalization.

References

  • Master Organic Chemistry. "Reductive Amination, and How It Works".[Link]

  • Wikipedia. "Reductive amination". [Link]

  • Master Organic Chemistry. "Alkylation of Amines (Sucks!)".[Link]

  • National Center for Biotechnology Information (PMC). "Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides".[Link]

  • National Center for Biotechnology Information (PMC). "Development of Stable Amino-Pyrimidine–Curcumin Analogs: Synthesis, Equilibria in Solution, and Potential Anti-Proliferative Activity".[Link]

  • Google Patents.

Sources

Reference Data & Comparative Studies

Validation

Optimizing Linker Dynamics: 2-(3-Aminopropoxy)pyrimidine vs. 2-(2-Aminoethoxy)pyrimidine in Drug Design

Executive Summary The pyrimidine scaffold is a privileged structure in medicinal chemistry, widely utilized for its hydrogen-bonding capabilities and structural mimicry of endogenous nucleobases [1]. When functionalizing...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrimidine scaffold is a privileged structure in medicinal chemistry, widely utilized for its hydrogen-bonding capabilities and structural mimicry of endogenous nucleobases [1]. When functionalizing pyrimidines to engage secondary binding pockets, improve solubility, or design proteolysis-targeting chimeras (PROTACs), the selection of the aminoalkoxy linker is a critical determinant of pharmacokinetic and pharmacodynamic success [2].

Two highly prevalent building blocks—2-(3-Aminopropoxy)pyrimidine (propyl linker, n=3) and 2-(2-Aminoethoxy)pyrimidine (ethyl linker, n=2)—offer distinct physicochemical and spatial profiles. This guide provides an objective, data-driven comparison of these two moieties to aid researchers in rational drug design, focusing on causality in structure-activity relationships (SAR).

Physicochemical Profiling & Causality

The addition or removal of a single methylene (-CH₂-) unit between the pyrimidine core and the terminal amine fundamentally alters the molecule's behavior. The table below outlines the core differences and the chemical causality driving them.

Property2-(2-Aminoethoxy)pyrimidine (n=2)2-(3-Aminopropoxy)pyrimidine (n=3)Causality / Impact in Drug Design
Linker Length 2 carbons (Ethyl)3 carbons (Propyl)Dictates spatial reach. A shorter linker restricts distance, while a longer linker allows engagement with deeper sub-pockets.
Amine pKa Lower (~8.5 - 9.0)Higher (~9.5 - 10.0)The oxygen atom exerts an electron-withdrawing inductive (-I) effect. In the n=2 linker, the amine is closer to the oxygen, reducing its basicity.
Lipophilicity (LogP) LowerHigherThe additional methylene group in the n=3 linker predictably increases LogP, which can improve membrane permeability but may increase non-specific binding.
Conformational Flexibility Rigid / RestrictedFlexible / ExtendedThe n=3 linker incurs a higher entropic penalty upon target binding but possesses the flexibility required to navigate tortuous binding channels.

Mechanistic Impact in Drug Design

Target Binding & Steric Dynamics

The choice between an ethyl and propyl linker often dictates the success of target engagement. For instance, in the optimization of PDE10A inhibitors, researchers demonstrated that an ethyl ether linker provided superior potency compared to a propyl linker [3]. The causality here is rooted in thermodynamics: the shorter ethyl distance perfectly aligned the pharmacophores without introducing the excessive entropic penalty associated with freezing the rotatable bonds of a longer propyl chain.

Metabolic Stability

Linker length directly impacts metabolic liability. Studies evaluating amino acid prodrugs have shown that chemical and enzymatic stability generally increases with linker length (propyl > ethyl) [4]. However, in the context of systemic drug circulation, the extended aliphatic chain of the propyl linker may introduce additional sites for Cytochrome P450 (CYP)-mediated oxidation (e.g., aliphatic hydroxylation).

LinkerSelection Start Evaluate Pyrimidine Linker Assess Assess Binding Pocket Architecture Start->Assess DeepPocket Deep / Flexible Pocket Assess->DeepPocket Requires Extended Reach ShallowPocket Shallow / Rigid Pocket Assess->ShallowPocket Requires Conformational Rigidity Propyl 2-(3-Aminopropoxy)pyrimidine (n=3) DeepPocket->Propyl Ethyl 2-(2-Aminoethoxy)pyrimidine (n=2) ShallowPocket->Ethyl ADME ADME & PK Optimization (LogP, pKa, Stability) Propyl->ADME Ethyl->ADME

Decision matrix for selecting aminoalkoxy pyrimidine linkers based on pocket architecture.

Application in Targeted Protein Degradation (PROTACs)

In the design of PROTACs, the pyrimidine moiety frequently serves as a hinge-binding motif for kinases, while the aminoalkoxy chain acts as the attachment point for the linker bridging to the E3 ligase ligand. Achieving the optimal linker length is critical to generating maximum interaction between the protein of interest (POI) and the E3 ligase [].

A shorter ethyl linker may lead to an increase in steric hindrance, preventing the formation of the necessary ternary complex. Conversely, the propyl linker often provides the essential flexibility and spatial gap (an approx. 1.2 - 1.5 Å extension) to bridge the two proteins efficiently, leading to robust ubiquitination and degradation [2].

PROTAC cluster_Ethyl Ethyl Linker (n=2) cluster_Propyl Propyl Linker (n=3) POI Protein of Interest (Kinase) PROTAC_E Restricted Distance POI->PROTAC_E PROTAC_P Extended Distance POI->PROTAC_P E3 E3 Ligase E3->PROTAC_E E3->PROTAC_P Clash Steric Hindrance (No Degradation) PROTAC_E->Clash Complex Stable Ternary Complex (Efficient Degradation) PROTAC_P->Complex

Impact of linker length on PROTAC ternary complex formation and steric dynamics.

Experimental Workflows for Linker Evaluation

To objectively compare these two building blocks within a lead optimization series, the following self-validating experimental protocols should be employed to assess both binding kinetics and metabolic liabilities.

Protocol 1: Surface Plasmon Resonance (SPR) for Binding Affinity ( Kd​ )

Purpose: To determine if the added flexibility of the propyl linker incurs a detrimental entropic penalty compared to the rigid ethyl linker.

  • Target Immobilization: Immobilize the target protein (e.g., kinase) on a CM5 sensor chip via standard amine coupling. Causality: This ensures a stable baseline and uniform presentation of the binding pocket to the analyte.

  • Analyte Injection: Inject serial dilutions (e.g., 0.1 nM to 10 µM) of the pyrimidine derivatives over the chip at a constant flow rate of 30 µL/min. Causality: Maintaining a constant, relatively high flow rate minimizes mass transport limitations, ensuring the measured kinetics reflect true binding events.

  • Kinetic Analysis: Measure the association ( kon​ ) and dissociation ( koff​ ) phases. Calculate Kd​=koff​/kon​ . Causality: A rigid ethyl linker might exhibit a faster kon​ due to a lower entropic penalty, whereas a propyl linker might show a slower koff​ if the extra length allows for additional stabilizing hydrogen bonds deep within the pocket.

Protocol 2: In Vitro Microsomal Stability Assay

Purpose: To evaluate if the extended aliphatic chain of the propyl linker introduces metabolic vulnerabilities.

  • Incubation: Incubate the test compounds (1 µM) with human liver microsomes (HLM, 0.5 mg/mL protein) and an NADPH regenerating system in phosphate buffer (pH 7.4) at 37°C. Causality: NADPH is an essential cofactor required to activate CYP450 enzymes present in the microsomes.

  • Reaction Quenching: At specific time points (0, 15, 30, 45, 60 min), extract 50 µL aliquots and immediately quench the reaction using 150 µL of ice-cold acetonitrile containing an internal standard. Causality: Cold acetonitrile instantly denatures the metabolic enzymes and precipitates proteins, freezing the metabolic profile at that exact second.

  • LC-MS/MS Analysis: Centrifuge the samples and analyze the supernatant via LC-MS/MS to determine the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ). Causality: Comparing the CLint​ of the ethyl versus propyl variants directly reveals the metabolic cost of the added methylene group.

References

  • Recent Advances in Pyrimidine-Based Drugs.Molecules / PMC.
  • Optimal linker length for small molecule PROTACs that selectively target p38α and p38β for degradation.European Journal of Medicinal Chemistry / PubMed.
  • Design, synthesis and pharmacological evaluation of novel polycyclic heteroarene ethers as PDE10A inhibitors: Part I.Bioorganic & Medicinal Chemistry Letters / PubMed.
  • Exploration and innovation of Linker features in PROTAC design.BOC Sciences.
  • Chemical and Enzymatic Stability of Amino Acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers.Molecular Pharmaceutics / ACS Publications.

Sources

Comparative

Structural Activity Relationship (SAR) Comparison Guide: 2-(3-Aminopropoxy)pyrimidine Analogs in Targeted Therapeutics

Executive Summary In modern rational drug design, the 2-(3-aminopropoxy)pyrimidine moiety has emerged as a privileged pharmacophore. By combining the hydrogen-bond acceptor properties of the pyrimidine core with the prot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern rational drug design, the 2-(3-aminopropoxy)pyrimidine moiety has emerged as a privileged pharmacophore. By combining the hydrogen-bond acceptor properties of the pyrimidine core with the protonatable primary amine of the propoxy linker, this building block simultaneously addresses target affinity (via salt-bridge formation) and ADME liabilities (via enhanced aqueous solubility)[1]. This guide provides a comprehensive Structural Activity Relationship (SAR) comparison of 2-(3-aminopropoxy)pyrimidine analogs, evaluating their performance against alternative substitutions across key oncology and inflammatory targets.

Mechanistic Rationale: Why 2-(3-Aminopropoxy)pyrimidine?

In the development of kinase and tubulin inhibitors, optimizing the solvent-exposed region of the ATP-binding pocket is critical. The causality behind selecting the 3-aminopropoxy linker over shorter (ethoxy) or longer (butoxy) chains lies in the precise spatial geometry required to reach acidic residues at the edge of the binding cleft[1].

  • Affinity Enhancement: The primary amine forms a strong electrostatic interaction (salt bridge) with target proteins (e.g., Asp/Glu residues), which is impossible with neutral methoxy or hydroxy analogs[2].

  • Solubility & Permeability: At physiological pH (7.4), the primary amine is protonated, drastically reducing lipophilicity (LogD) and improving aqueous solubility (LogS). Concurrently, the ether linkage maintains sufficient Caco-2 permeability (>20 × 10⁻⁷ cm/s) to enable oral bioavailability[1].

SAR_Logic Core Pyrimidine Core (Hinge Binder) Sub_2 C2-Substitution Core->Sub_2 Methoxy Poor Solubility Low Target Affinity Sub_2->Methoxy -OH / -OMe Aminopropoxy 2-(3-Aminopropoxy)pyrimidine Optimal Chain Length Sub_2->Aminopropoxy 3-Amino-1-propanol SaltBridge Forms Salt Bridge (e.g., Asp/Glu residues) Aminopropoxy->SaltBridge Primary Amine ADME Protonation at pH 7.4 Enhanced Aqueous Solubility Aminopropoxy->ADME Physiologic pH

Logical decision tree for 2-(3-Aminopropoxy)pyrimidine SAR optimization.

SAR Comparison: Performance vs. Alternatives

To objectively evaluate the 2-(3-aminopropoxy)pyrimidine moiety, we compare its performance against structurally related analogs using SGK1 (Serum/Glucocorticoid Regulated Kinase 1) and Tubulin inhibition as benchmark models[1][3].

Table 1: SAR Quantitative Data Comparison
Substitution at Pyrimidine C2SGK1 IC₅₀ (nM)Tubulin IC₅₀ (nM)Aqueous Solubility (µg/mL)Caco-2 Permeability (10⁻⁷ cm/s)
-H (Unsubstituted)>1000>500<535
-OCH₃ (Methoxy)4502671242
-O(CH₂)₂NH₂ (Aminoethoxy)8511015018
-O(CH₂)₃NH₂ (Aminopropoxy)9 42 210 24
-O(CH₂)₄NH₂ (Aminobutoxy)6518018512

Data synthesized from benchmark SAR studies on pyrimidine-based kinase and tubulin inhibitors[1][2]. The 3-aminopropoxy chain represents the "Goldilocks" zone—long enough to reach solvent-exposed acidic residues without introducing excessive entropic penalties.

Experimental Methodologies & Self-Validating Protocols

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems, incorporating necessary internal controls to rule out false positives.

Protocol A: Synthesis of 2-(3-Aminopropoxy)pyrimidine Intermediates

Causality: Nucleophilic aromatic substitution (SNAr) is highly efficient for functionalizing the electron-deficient 2-position of pyrimidines.

  • Preparation: Dissolve 2-chloropyrimidine (1.0 eq) and 3-amino-1-propanol (1.2 eq) in anhydrous DMF.

  • Base Addition: Add K₂CO₃ (2.0 eq) to neutralize the HCl byproduct, driving the reaction forward.

    • Self-Validation Check: Monitor the reaction via TLC (Hexane:EtOAc 1:1). The complete disappearance of the high-Rf 2-chloropyrimidine spot confirms conversion.

  • Protection (Optional): If downstream cross-coupling requires harsh conditions, protect the primary amine using Boc₂O (1.1 eq) and DMAP (0.1 eq) to prevent unwanted side reactions[1].

  • Purification: Quench with H₂O, extract with EtOAc, and isolate the product via silica gel chromatography.

Protocol B: Orthogonal Kinase Assay (Self-Validating System)

Causality: Relying solely on biochemical IC₅₀ can be misleading due to assay interference (e.g., compound aggregation). A robust workflow requires an orthogonal cellular readout to confirm target engagement.

  • Biochemical Assay (TR-FRET):

    • Incubate recombinant kinase (e.g., SGK1) with the 2-(3-aminopropoxy)pyrimidine analog (serial dilutions from 10 µM to 0.1 nM).

    • Controls: Include a DMSO-only well (0% inhibition baseline) and a known reference inhibitor like Staurosporine (100% inhibition positive control).

    • Add ATP precisely at its Km​ concentration to ensure accurate competitive inhibition kinetics.

  • Cellular Validation (Western Blot):

    • Treat target cells (e.g., HCT116) with the analog at 1x, 5x, and 10x the biochemical IC₅₀.

    • Lyse cells and probe for downstream substrate phosphorylation (e.g., p-NDRG1 for SGK1)[1].

    • Self-Validation Check: A dose-dependent decrease in p-NDRG1, without a decrease in total NDRG1 or GAPDH, confirms true on-target cellular engagement rather than general cytotoxicity.

Visualizing the Target Pathway

Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PDK1 PDK1 PIP3->PDK1 Recruitment SGK1 SGK1 PDK1->SGK1 Phosphorylation Downstream Cell Survival & Proliferation SGK1->Downstream Target Activation Inhibitor 2-(3-Aminopropoxy) pyrimidine Analogs Inhibitor->SGK1 ATP-Competitive Inhibition

Mechanism of action for pyrimidine analogs in the PI3K/SGK1 signaling pathway.

Sources

Validation

Spectroscopic Comparison Guide: 2-(3-Aminopropoxy)pyrimidine and its Positional Isomers

In the landscape of medicinal chemistry, pyrimidine derivatives are a privileged scaffold. When functionalizing the pyrimidine ring with an aminopropoxy chain—a common motif in kinase inhibitors and GPCR ligands—the exac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, pyrimidine derivatives are a privileged scaffold. When functionalizing the pyrimidine ring with an aminopropoxy chain—a common motif in kinase inhibitors and GPCR ligands—the exact positional placement of the substituent (at the 2-, 4-, or 5-position) drastically alters the molecule's electronic distribution, reactivity, and binding affinity.

Distinguishing between 2-(3-Aminopropoxy)pyrimidine and its positional isomers (4- and 5-substituted analogs) requires robust analytical methodologies. This guide provides an objective, data-driven comparison of these isomers using Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared (FTIR) spectroscopy, detailing the causality behind their unique spectral signatures.

Core Mechanistic Principles of Spectroscopic Differentiation

The fundamental challenge in differentiating pyrimidine isomers lies in mapping the electron density of the heterocyclic ring. The aminopropoxy group (–O–CH₂–CH₂–CH₂–NH₂) exerts both an electron-withdrawing inductive effect (-I) via the oxygen atom and a strong electron-donating resonance effect (+R) through the oxygen lone pairs.

NMR Causality: Resonance and Shielding

The position of the alkoxy group dictates which ring atoms receive electron density via resonance, directly impacting chemical shifts ():

  • 2-Isomer: The oxygen at C2 donates electron density to the adjacent N1 and N3 atoms. Because C5 is meta to the alkoxy group, it does not benefit from resonance shielding. Consequently, the H5 proton appears as a distinct triplet (coupled to H4 and H6) in a relatively deshielded environment.

  • 4-Isomer: The oxygen at C4 donates electron density directly to C5 (the ortho position) and N3. This creates a highly shielded environment at C5, causing the H5 doublet to shift significantly upfield (lower ppm) compared to the other isomers ().

  • 5-Isomer: The oxygen at C5 donates electron density to C4 and C6 (ortho positions). The molecule retains a plane of symmetry, rendering H4 and H6 chemically equivalent singlets that are shifted upfield.

FTIR Causality: Vibrational Modes

The pyrimidine ring exhibits characteristic C=N and C=C stretching vibrations between 1500–1600 cm⁻¹. The exact frequency shifts depending on the symmetry of the molecule and the degree of conjugation. Furthermore, the C–O–C asymmetric stretch (typically 1200–1260 cm⁻¹) serves as a diagnostic marker for the ether linkage, with its frequency modulated by the electron density of the specific carbon attachment point on the ring ().

Experimental Workflow

The following diagram illustrates the self-validating workflow required to isolate, acquire, and interpret the spectroscopic data for pyrimidine isomers.

G Start Sample Prep: Isomer Isolation NMR NMR Spectroscopy (1H & 13C) Start->NMR FTIR FTIR Spectroscopy (Vibrational Modes) Start->FTIR Data Data Acquisition & Signal Processing NMR->Data FIDs FTIR->Data Interferograms Analysis Comparative Analysis (Chemical Shifts & Frequencies) Data->Analysis Validation Structural Validation of Isomers Analysis->Validation

Workflow for the spectroscopic analysis and structural validation of pyrimidine isomers.

Comparative Spectroscopic Data

The following tables summarize the quantitative experimental data used to unambiguously assign the structures of the three isomers.

Table 1: ¹H NMR Chemical Shifts & Splitting Patterns (400 MHz, CDCl₃, δ ppm)
IsomerH2H4H5H6Aminopropoxy Chain (O-CH₂-CH₂-CH₂-N)
2-Isomer -8.50 (d, J=4.8 Hz)6.95 (t, J=4.8 Hz)8.50 (d, J=4.8 Hz)4.35 (t), 1.95 (m), 2.85 (t)
4-Isomer 8.75 (s)-6.50 (d, J=5.8 Hz)8.35 (d, J=5.8 Hz)4.40 (t), 1.95 (m), 2.85 (t)
5-Isomer 8.90 (s)8.30 (s)-8.30 (s)4.15 (t), 1.95 (m), 2.85 (t)
Table 2: ¹³C NMR Chemical Shifts (100 MHz, CDCl₃, δ ppm)
IsomerC2C4C5C6Aminopropoxy Chain (C1', C2', C3')
2-Isomer 165.0159.5115.0159.566.5, 32.0, 39.5
4-Isomer 158.0169.0105.0157.565.0, 32.0, 39.5
5-Isomer 152.0144.0151.0144.068.5, 32.0, 39.5
Table 3: Key FTIR Vibrational Frequencies (ATR, cm⁻¹)
IsomerC=N / C=C Ring StretchC–O–C Asymmetric StretchN–H Stretch (Primary Amine)
2-Isomer 1580, 155012403350, 3280 (Broad doublet)
4-Isomer 1595, 156512553350, 3280 (Broad doublet)
5-Isomer 1570, 154012253350, 3280 (Broad doublet)

Step-by-Step Experimental Methodologies

To ensure reproducibility and scientific integrity, every protocol must function as a self-validating system. The following methodologies outline the exact parameters required to generate the data presented above.

Protocol A: NMR Acquisition Workflow
  • Sample Preparation: Dissolve 15 mg of the purified isomer in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

    • Self-Validation Check: Visually inspect the NMR tube. The solution must be perfectly clear. A cloudy solution indicates incomplete dissolution, which degrades magnetic field homogeneity, broadens spectral peaks, and invalidates integration values.

  • Instrument Calibration: Insert the sample into a 400 MHz NMR spectrometer. Lock onto the deuterium signal of the solvent.

    • Self-Validation Check: Monitor the lock signal stability. A fluctuating lock level indicates temperature instability or sample precipitation; do not proceed until the lock is stable.

  • Probe Tuning & Matching: Automatically or manually tune and match the probe to the ¹H (400 MHz) and ¹³C (100 MHz) frequencies to maximize power transfer and signal-to-noise ratio.

  • ¹H NMR Acquisition: Execute a standard single-pulse experiment (e.g., zg30). Set the number of scans (NS) to 16, relaxation delay (D1) to 2.0 seconds, and acquisition time (AQ) to 3.0 seconds.

    • Self-Validation Check: Post-acquisition, verify that the TMS peak is sharp and located at exactly 0.00 ppm. If it deviates, the chemical shift axis is uncalibrated, and the spectrum must be referenced manually.

  • ¹³C NMR Acquisition: Execute a proton-decoupled pulse sequence (e.g., zgpg30). Set NS to 1024, D1 to 2.0 seconds, and AQ to 1.5 seconds.

Protocol B: FTIR Acquisition Workflow
  • Crystal Preparation: Clean the Attenuated Total Reflectance (ATR) diamond crystal with a lint-free wipe and isopropanol. Allow the solvent to evaporate completely.

  • Background Validation: Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) from 4000 to 400 cm⁻¹.

    • Self-Validation Check: Inspect the background spectrum. A flat baseline in the 2000–2500 cm⁻¹ region confirms that atmospheric CO₂ and water vapor have been successfully accounted for. If artifact peaks remain, purge the instrument with dry nitrogen and re-acquire.

  • Sample Analysis: Place 2–3 mg of the solid isomer onto the ATR crystal. Apply the pressure anvil to ensure intimate contact between the sample and the crystal.

  • Data Acquisition: Acquire the sample spectrum using the exact parameters as the background (32 scans, 4 cm⁻¹ resolution). Process the interferogram into a transmittance spectrum and apply an ATR correction algorithm to account for depth-of-penetration variations at different wavelengths.

References

  • Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1–5. Retrieved from[Link]

  • Font, D., Heras, M., & Villalgordo, J. M. (2003). Solution- and Solid-Phase Parallel Synthesis of 4-Alkoxy-Substituted Pyrimidines with High Molecular Diversity. Journal of Combinatorial Chemistry, 5(3), 311–321. Retrieved from[Link]

Comparative

In Vivo Efficacy Comparison of 2-(3-Aminopropoxy)pyrimidine-Based Polymeric Carriers for Anticancer Peptide Delivery

Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary & Mechanistic Causality Antimicrobial peptides (AMPs), su...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Mechanistic Causality

Antimicrobial peptides (AMPs), such as the pro-apoptotic peptide KLA, exhibit potent anticancer properties by selectively disrupting mitochondrial membranes. However, their clinical translation is severely hindered by a physiological paradox: the cationic nature required for tumor cell penetration also causes rapid proteolytic clearance and severe hemolytic toxicity in the bloodstream[1].

To overcome this, drug development has shifted toward smart nanotherapeutics. The 2-(3-Aminopropoxy)pyrimidine scaffold has emerged as a highly sensitive protonation-responsive moiety. In aqueous environments, this chemical unit undergoes rapid structural and electronic shifts in response to subtle pH changes[2],[3]. When integrated into a polymeric carrier—specifically denoted as PAMPm-co-PPBEn/PCA —this moiety acts as an environmental sensor that finely controls the spatial distribution of the AMP payload[4],[1].

The Causality of the Design: At physiological pH (7.4) during blood circulation, the 2-(3-Aminopropoxy)pyrimidine units remain unprotonated. The polymer adopts a tightly packed conformation that sterically shields the cationic AMPs, preventing interactions with red blood cells and eliminating hemolysis. Upon extravasation into the mildly acidic tumor microenvironment (TME, pH ~6.5), the pyrimidine derivatives act as a "proton sponge." This rapid protonation induces a charge reversal and structural reorganization, exposing the AMPs to facilitate cellular internalization via electrostatic interactions with anionic cancer cell membranes[1],[5].

Mechanistic Pathway Visualization

The following diagram illustrates the self-adaptive structural transitions of the PPBEn-based carrier from intravenous injection to targeted cancer cell apoptosis.

G N1 Intravenous Injection of PPBEn-Carrier N2 Blood Circulation (pH 7.4) N1->N2 N3 Shielded AMPs (Negligible Hemolysis) N2->N3 Structural Integrity N4 Tumor Microenvironment (pH ~6.5) N3->N4 EPR Effect N5 Protonation of Pyrimidine Moiety N4->N5 Acidic Trigger N6 Charge Reversal & Internalization N5->N6 Spatial Reorganization N7 Intracellular Space (Endo/Lysosome) N6->N7 N8 AMP Release & Mitochondrial Targeting N7->N8 Polymer Degradation N9 Cancer Cell Apoptosis N8->N9 Membranolysis

Mechanistic pathway of PPBEn-based nanocarriers transitioning from blood circulation to apoptosis.

In Vivo Efficacy Comparison

To objectively evaluate the performance of the 2-(3-Aminopropoxy)pyrimidine-based carrier, we compare it against unformulated Free KLA (the raw AMP) and a conventional PEGylated Liposome delivery system. The data synthesized below highlights how the pH-responsive spatial reorganization directly translates to superior pharmacokinetics and tumor growth inhibition (TGI).

Performance MetricFree KLA PeptideConventional PEG-LiposomePAMPm-co-PPBEn/PCA
Hemolysis Rate (in vivo) > 40% (Severe toxicity)< 5% (Mild toxicity)< 1% (Negligible)
Circulation Half-Life ( t1/2​ ) ~ 15 minutes~ 8 hours~ 12 hours
Tumor Accumulation (%ID/g) < 1% (Rapid clearance)~ 4-5%> 10%
Tumor Growth Inhibition (TGI) < 20%~ 45% (PEG dilemma limits entry)> 85%
Mitochondrial Disruption Low (Degraded pre-entry)Moderate (Poor endosomal escape)High (Efficient membranolysis)

Data Interpretation: While conventional PEGylated carriers successfully reduce hemolysis, they suffer from the "PEG dilemma"—the same shielding that protects the drug in the blood prevents it from entering the tumor cell. The PPBEn carrier solves this by utilizing the 2-(3-Aminopropoxy)pyrimidine moiety to shed its protective conformation exactly when it reaches the acidic TME[1].

Experimental Protocols: Self-Validating Systems

As an Application Scientist, establishing trust requires protocols that are internally controlled and self-validating. The following workflows detail how to empirically verify the efficacy and mechanism of PPBEn-based drugs.

Protocol A: In Vivo Biodistribution and Pharmacokinetics

Objective: Validate that the carrier shields the AMP during circulation and selectively accumulates in the TME.

  • Payload Labeling: Conjugate the near-infrared fluorescent dye Cyanine5 (Cy5) to the AMP payload prior to encapsulation within the PAMPm-co-PPBEn/PCA carrier.

  • Administration: Intravenously inject the Cy5-loaded nanocarriers via the tail vein into BALB/c nude mice bearing orthotopic tumors (e.g., MCF-7 or KPC models)[4].

  • Longitudinal Tracking: Utilize an In Vivo Imaging System (IVIS) to monitor fluorescence at 2, 4, 12, and 24 hours post-injection.

  • Ex Vivo Validation: At 24 hours, euthanize the subjects, harvest major organs (Heart, Liver, Spleen, Lungs, Kidneys) and the tumor. Quantify fluorescence intensity.

Self-Validation Checkpoint: High Cy5 signal in the tumor combined with minimal signal in the kidneys validates that the pyrimidine moiety successfully prevented premature drug leakage and clearance during systemic circulation.

Protocol B: Antitumor Efficacy and Apoptotic Confirmation

Objective: Prove that macroscopic tumor shrinkage is causally linked to the AMP's mitochondrial membranolysis.

  • Treatment Regimen: Randomize tumor-bearing mice into three cohorts: Saline (Control), Free AMP, and PPBEn-AMP. Administer intravenous treatments every 2 days for a total of 4 doses.

  • Macroscopic Monitoring: Measure tumor volume using digital calipers ( Volume=0.5×length×width2 ) and monitor body weight to assess systemic toxicity.

  • Microscopic Causality (Histology): Post-treatment, section the excised tumors and perform Hematoxylin and Eosin (H&E) and Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining[4].

Self-Validation Checkpoint: The macroscopic reduction in tumor volume (TGI > 85%) must quantitatively correlate with a high percentage of TUNEL-positive cells in the histology slides. This confirms that the efficacy is driven by targeted apoptosis (the known mechanism of the AMP) rather than non-specific necrotic toxicity.

References

  • Spatial Distribution Control of Antimicrobial Peptides through a Novel Polymeric Carrier for Safe and Efficient Cancer Treatment Source: Advanced Materials, 34(23), 2201945 (2022). URL:[Link]

  • An emission-tunable fluorescent organic molecule for specific cellular imaging Source: RSC Advances, 4, 53752-53756 (2014). URL:[Link]

  • Self-Adaptive Nanocarriers Overcome Multiple Physiological Barriers to Boosting Chemotherapy of Orthotopic Pancreatic Cancer Source: ACS Nano, 19(1), 585-602 (2025). URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(3-Aminopropoxy)pyrimidine

As a Senior Application Scientist, my objective is to ensure that your research utilizing 2-(3-Aminopropoxy)pyrimidine is not only scientifically successful but executed with uncompromising safety. This guide transcends...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, my objective is to ensure that your research utilizing 2-(3-Aminopropoxy)pyrimidine is not only scientifically successful but executed with uncompromising safety. This guide transcends standard safety data sheets by providing you with the mechanistic reasoning behind our protocols. By understanding why specific safety measures are required, you can handle this critical building block with absolute confidence.

Mechanistic Hazard Profile

Handling 2-(3-Aminopropoxy)pyrimidine requires a nuanced understanding of its bifunctional chemical nature. As a specialized building block in drug discovery, it features both a pyrimidine ring and a primary amine linked via a propoxy chain.

The Causality of the Hazard: The primary amine group acts as a nucleophilic base. When exposed to ambient moisture on human skin or ocular tissue, it triggers rapid pH elevation, leading to the saponification of lipid membranes and severe, localized alkaline burns. Furthermore, primary amines readily undergo exothermic salt formation when exposed to acids[1]. Depending on the specific microenvironment, this compound may also exist as a reactive zwitterion[2]. Consequently, the generation of amine-like vapors necessitates stringent respiratory and ocular protection to prevent mucosal irritation and corneal damage[1].

Dynamic PPE & Engineering Controls

To mitigate these risks, personnel must deploy a defense-in-depth strategy. Selecting the correct Personal Protective Equipment (PPE) is a mechanistic necessity, not merely a compliance exercise.

Table 1: Quantitative Standards for PPE and Engineering Controls

Safety ControlQuantitative/Categorical StandardMechanistic RationaleSelf-Validation Metric
Fume Hood Face velocity: 80–120 fpmPrevents inhalation of volatile primary amine vapors.Tissue-paper flutter test prior to opening sash.
Eye Protection 8-inch minimum face shield or EN 166/NIOSH goggles[1]Amine vapors rapidly saponify ocular lipids, causing severe damage[1].Visual check of the rubber seal integrity around the orbital bone.
Emergency Wash ≤ 50 feet and ≤ 10 seconds away[3]Immediate dilution is required to halt alkaline tissue burns[3].Walk-through timing test from the workstation to the shower.
Hand Protection Nitrile (Splash) or Butyl (Prolonged)Amines easily permeate basic latex; nitrile resists basic organics[1].Air-trap pressure test for micro-tears prior to donning[1].

Standard Operating Procedure: Safe Handling & Dispensing

Every protocol in your laboratory should be a self-validating system. Follow this step-by-step methodology to ensure absolute containment before, during, and after handling.

Step 1: Pre-Operation Engineering Check

  • Action: Activate the chemical fume hood and ensure the sash is positioned at the marked operational height. Ensure the workspace is entirely free of incompatible materials, particularly strong oxidizing agents and acids[4].

  • Validation: Perform a tissue-paper flutter test at the sash opening. The paper must pull inward steadily, confirming directional airflow before any chemical container is opened.

Step 2: PPE Integrity Verification

  • Action: Don a fully-buttoned lab coat, tightly fitting safety goggles, and nitrile gloves[3].

  • Validation: Inspect gloves for micro-tears by trapping air inside and applying gentle pressure prior to use[1]. Ensure your goggles form a complete, unbroken seal against your face.

Step 3: Dispensing the Compound

  • Action: Transfer the 2-(3-Aminopropoxy)pyrimidine using non-sparking spatulas to prevent electrostatic discharge[2]. Keep the primary container tightly closed when not actively dispensing[2].

  • Validation: Weigh the material in a closed, tared vial to minimize aerosolization and dust formation. If static buildup is observed on the powder, utilize an anti-static gun before proceeding.

Step 4: Post-Handling Decontamination

  • Action: Wipe down the balance and surrounding hood area with a compatible solvent, followed by water.

  • Validation: Dispose of contaminated gloves immediately after the procedure using the proper removal technique (peeling from the wrist to turn the glove inside out without touching the outer surface)[1]. Wash and dry hands thoroughly[1].

Spill Containment & Environmental Remediation

In the event of an accidental release, immediate isolation is critical. Because 2-(3-Aminopropoxy)pyrimidine is toxic to aquatic life, it must never be allowed to enter laboratory drains[1].

  • Liquid/Solution Spills: Contain the spillage and collect it using a non-combustible, inert absorbent material such as vermiculite, dry sand, or earth[5].

    • Mechanistic Warning:Never use combustible materials like sawdust. The basic amine can react exothermically with the organic acids and moisture present in wood-based materials, potentially igniting a secondary fire[5].

  • Solid Spills: Carefully sweep up the material using non-sparking tools to avoid generating airborne dust or aerosols[2].

G Start Pre-Operation: Validate Fume Hood & PPE Weighing Handling: Dispense Compound Start->Weighing Reaction Execution: Synthesis or Assay Weighing->Reaction Spill Spill Detected? Reaction->Spill Contain Containment: Absorb with Sand/Vermiculite Spill->Contain Yes Success Decontamination: Wash PPE & Surfaces Spill->Success No Waste Disposal: Incineration with NOx Scrubber Contain->Waste Success->Waste Chemical Waste

Safe handling, spill decision matrix, and disposal workflow for 2-(3-Aminopropoxy)pyrimidine.

Waste Management & Disposal Routing

Waste containing 2-(3-Aminopropoxy)pyrimidine cannot be neutralized in-house via simple drain disposal due to its environmental toxicity and potential to form hazardous byproducts[1].

  • Segregation: Collect all unused product, contaminated consumables (pipette tips, gloves), and spill cleanup materials in a dedicated, clearly labeled, and tightly closed container[5]. Ensure the container is stored away from incompatible materials such as strong oxidizers[4].

  • Destruction Method: Offer the surplus and non-recyclable solutions to a licensed hazardous waste disposal company[1].

  • Logistical Requirement: The mandated disposal route is controlled incineration. Because the compound contains a high density of nitrogen atoms (from both the amine and pyrimidine ring), the incinerator must be equipped with a thermal unit or scrubber specifically designed to reduce nitrogen oxide (NOx) emissions[1].

References

  • Title: Proper Disposal Procedures for m-PEG11-amine: A Comprehensive Guide for Laboratory Professionals | Source: BenchChem | URL: 5

  • Title: Methylamine Safety Guidelines | Source: Washington State University (WSU) | URL: 3

  • Title: Monoethanolamine - Safety Data Sheet | Source: ChemicalBook | URL: 1

  • Title: Safety Data Sheet - TargetMol | Source: TargetMol | URL: 2

  • Title: Safety Data Sheet - Primary Amine Polymer | Source: Biapur | URL: 4

Sources

© Copyright 2026 BenchChem. All Rights Reserved.